Ethyl E-11-hexadecenoate

• CAS: 428818-84-2

Core Science & Biosynthesis

Ethyl E-11-hexadecenoate mass spectrum and electron ionization data

An In-depth Technical Guide to the Electron Ionization Mass Spectrometry of Ethyl (E)-11-Hexadecenoate

Introduction

Ethyl (E)-11-hexadecenoate is a fatty acid ethyl ester (FAEE) that plays a role in various biological contexts. As with many long-chain esters, its precise identification and quantification are critical in fields ranging from metabolic research to quality control in food science. Electron Ionization Mass Spectrometry (EI-MS) stands as a cornerstone analytical technique for the structural elucidation of volatile and semi-volatile organic compounds like Ethyl (E)-11-hexadecenoate. This guide provides a detailed examination of the EI-MS data for this compound, focusing on the fundamental principles that govern its fragmentation and the practical considerations for acquiring a high-quality mass spectrum.

Fundamentals of Electron Ionization (EI) for Fatty Acid Ethyl Esters

Electron Ionization is a hard ionization technique, meaning it imparts a significant amount of energy to the analyte molecule. The process begins with the volatilization of the sample, followed by its entry into the ion source. Here, a beam of electrons, typically accelerated to a standard energy of 70 electron volts (eV), bombards the gaseous molecules. This energy is substantially higher than the ionization energy of most organic molecules, ensuring efficient ionization but also inducing extensive and reproducible fragmentation.

For a molecule like Ethyl (E)-11-hexadecenoate, the initial event is the ejection of an electron to form a radical cation, known as the molecular ion (M•+).

M + e⁻ → M•+ + 2e⁻

The molecular ion is often unstable and rapidly undergoes a series of fragmentation reactions. The resulting pattern of fragment ions is characteristic of the molecule's structure and serves as a chemical "fingerprint." For fatty acid ethyl esters, key fragmentation pathways include:

• McLafferty Rearrangement: This is a hallmark fragmentation for compounds containing a carbonyl group and an adjacent alkyl chain with a γ-hydrogen. It involves the transfer of a hydrogen atom to the carbonyl oxygen, followed by the cleavage of the β-bond, resulting in the elimination of a neutral alkene.

• α-Cleavage: This involves the cleavage of bonds adjacent to the functional group (the ester in this case), often leading to characteristic ions.

• Hydrocarbon Fragmentation: The long alkyl chain can undergo fragmentation, typically producing clusters of ions separated by 14 Da (corresponding to CH₂ groups).

Experimental Protocol for Data Acquisition

Acquiring a reliable EI mass spectrum requires careful optimization of the instrument parameters. The following protocol outlines a standard methodology for analyzing Ethyl (E)-11-hexadecenoate using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

1. Sample Preparation:

• Dissolve the Ethyl (E)-11-hexadecenoate standard in a high-purity volatile solvent (e.g., hexane or ethyl acetate) to a concentration of approximately 10-100 µg/mL.

2. Gas Chromatography (GC) Parameters:

• Injector: Split/splitless injector, operated in splitless mode to maximize sensitivity.
• Injector Temperature: 250 °C.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable.
• Oven Program:
• Initial temperature: 100 °C, hold for 1 minute.
• Ramp: 10 °C/min to 280 °C.
• Final hold: 5 minutes at 280 °C.

3. Mass Spectrometry (MS) Parameters:

• Ion Source: Electron Ionization (EI).
• Ion Source Temperature: 230 °C.
• Electron Energy: 70 eV. This is a standardized energy that ensures fragmentation patterns are consistent and comparable across different instruments and laboratories.
• Mass Range: Scan from m/z 40 to 500. This range is sufficient to capture the molecular ion and the significant fragment ions.
• Solvent Delay: 3-5 minutes, to prevent the high concentration of solvent from saturating the detector.

Analysis of the Ethyl (E)-11-hexadecenoate Mass Spectrum

The EI mass spectrum of Ethyl (E)-11-hexadecenoate (C₁₈H₃₄O₂) provides a wealth of structural information. The molecular weight of this compound is 282.46 g/mol .

Molecular Ion Peak

The molecular ion peak (M•+) is expected at m/z 282. While often weak in long-chain esters due to rapid fragmentation, its presence is crucial for confirming the molecular weight of the analyte. In the reference spectrum for this compound, the peak at m/z 282 is indeed observed, confirming the identity of the parent molecule.

Key Fragmentation Pathways and Characteristic Ions

The fragmentation of Ethyl (E)-11-hexadecenoate is dominated by rearrangements and cleavages related to the ethyl ester functional group.

Caption: Primary EI fragmentation pathways for Ethyl (E)-11-hexadecenoate.

• McLafferty Rearrangement (m/z 88): The most significant and often the base peak in the spectra of fatty acid ethyl esters is the ion at m/z 88. This ion is formed via the classic McLafferty rearrangement, where a hydrogen from the γ-carbon (C-4) is transferred to the carbonyl oxygen, leading to the cleavage of the bond between the α and β carbons (C-2 and C-3). The resulting ion has the structure [CH₂=C(OH)OC₂H₅]•+. Its high abundance makes it a diagnostic ion for the presence of an ethyl ester group with a sufficiently long alkyl chain.

• Loss of the Ethoxy Group (m/z 237): Cleavage of the C-O bond in the ester group results in the loss of an ethoxy radical (•OC₂H₅, 45 Da). This produces an acylium ion [M - 45]⁺ at m/z 237. This is a common fragmentation pathway for esters.

• Loss of the Ethyl Group (m/z 253): Loss of an ethyl radical (•C₂H₅, 29 Da) from the ester portion results in an ion [M - 29]⁺ at m/z 253.

• Hydrocarbon Fragments: The long C₁₆ alkyl chain also undergoes fragmentation, producing a series of smaller hydrocarbon ions. These typically appear as clusters of peaks with m/z values of 41, 43, 55, 69, 83, etc., corresponding to CnH₂n-₁⁺ and CnH₂n+₁⁺ ions. The peak at m/z 55 is often prominent in the spectra of unsaturated long-chain compounds.

Data Summary Table

The table below summarizes the key ions observed in the electron ionization mass spectrum of Ethyl (E)-11-hexadecenoate.

m/z	Relative Abundance (%)	Proposed Ion Structure/Fragment
282	~5	[M]•⁺ (Molecular Ion)
237	~10	[M - •OC₂H₅]⁺
88	100	[CH₂=C(OH)OC₂H₅]•⁺ (McLafferty Rearrangement)
55	~85	[C₄H₇]⁺
41	~60	[C₃H₅]⁺

Relative abundances are approximate and can vary slightly between instruments.

Conclusion

The electron ionization mass spectrum of Ethyl (E)-11-hexadecenoate is highly characteristic and informative. The presence of the molecular ion at m/z 282 confirms its molecular weight. The fragmentation pattern is dominated by the McLafferty rearrangement, which produces the base peak at m/z 88, a diagnostic marker for the ethyl ester functionality. Additional significant ions resulting from the loss of the ethoxy group and general hydrocarbon fragmentation further corroborate the structure. By combining a standardized GC-MS protocol with a thorough understanding of these fragmentation principles, researchers can confidently identify and characterize Ethyl (E)-11-hexadecenoate in complex matrices.

References

• Sparkman, O. D. (2007). Mass Spectrometry Desk Reference. Global View Publishing.

• NIST. (n.d.). 11-Hexadecenoic acid, ethyl ester, (E)-. NIST Chemistry WebBook, SRD 69. [Link]

• Murphy, R. C. (2014). Mass Spectrometry of Lipids. Handbook of Lipid Research.

The Role of Ethyl (E)-11-Hexadecenoate in Chemical Ecology: From Analytical Standard to Olfactory Modulator

Executive Summary

In the field of insect chemical ecology, the stereochemistry of a volatile compound dictates its biological function. While naturally occurring courtship pheromones in Lepidoptera often favor the (Z)-configuration—such as the novel male-specific androconial esters found in tropical butterflies[1]—their (E)-isomers play an equally critical, albeit synthetic, role in the laboratory.

Ethyl (E)-11-hexadecenoate is rarely the primary attractant in nature. Instead, it serves as an indispensable analytical standard, a stereochemical probe, and a potential olfactory receptor antagonist. This whitepaper explores the mechanistic role of Ethyl (E)-11-hexadecenoate, detailing the causality behind its use in structural elucidation workflows and its applications in mapping the steric boundaries of insect Pheromone Binding Proteins (PBPs).

Biosynthetic Context: The Δ11-Desaturase Pathway

To understand the role of the (E)-isomer, we must first examine the biosynthesis of its natural counterpart. In species like the tropical butterfly Bicyclus martius sanaos, male wing androconia release courtship pheromones to facilitate mating[1].

The biosynthesis of these compounds relies on the enzymatic action of a Δ11-desaturase on hexadecanoic acid (palmitic acid). This enzyme introduces a double bond at the 11th carbon. In nature, this reaction is highly stereoselective, predominantly yielding (11Z)-11-hexadecenoic acid. Subsequent esterification with ethanol (derived from the amino acid L-alanine) produces Ethyl (Z)-11-hexadecenoate , the active pheromone[1].

However, to definitively prove that a natural extract contains the (Z)-isomer, researchers must synthesize and co-inject the (E)-isomer—Ethyl (E)-11-hexadecenoate —as a negative control and chromatographic marker. Furthermore, introducing the (E)-isomer into electrophysiological assays helps determine whether the insect's olfactory receptors (ORs) possess strict geometric exclusivity.

Biosynthetic pathway of 11-hexadecenoates and their interaction with olfactory receptors.

Comparative Chemical Properties

While Ethyl (E)-11-hexadecenoate is heavily utilized as a stereochemical analog, it is often confused with other commercially significant pheromones, such as (E)-11-hexadecenyl acetate (E11-16:Ac), the primary sex pheromone of the Brinjal fruit and shoot borer (Leucinodes orbonalis)[2].

The table below summarizes the quantitative and structural distinctions between these related compounds to prevent cross-contamination or misidentification in the lab.

Compound Name	IUPAC Name	Formula	MW ( g/mol )	Primary Role	Source / Reference
Ethyl (E)-11-hexadecenoate	Ethyl (E)-hexadec-11-enoate	C₁₈H₃₄O₂	282.46	Synthetic standard; stereochemical probe; trace volatile in spirits.	[3],[4]
Ethyl (Z)-11-hexadecenoate	Ethyl (Z)-hexadec-11-enoate	C₁₈H₃₄O₂	282.46	Natural male-specific courtship pheromone in Bicyclus butterflies.	[1]
(E)-11-Hexadecenyl Acetate	(E)-hexadec-11-en-1-yl acetate	C₁₈H₃₄O₂	282.46	Primary female sex pheromone of Leucinodes orbonalis (E11-16:Ac).	[2]

Note: Despite sharing the same molecular formula and weight, the functional group shift (ethyl ester vs. acetate) and geometric isomerism (E vs. Z) drastically alter receptor binding affinity.

Experimental Workflows: The Self-Validating System

As an Application Scientist, I emphasize that identifying a pheromone is not merely about finding a mass spectral match. Mass spectrometry (Electron Ionization at 70 eV) cannot reliably distinguish between (E) and (Z) geometric isomers because their fragmentation patterns are nearly identical[3].

To achieve a self-validating system , we must utilize Ethyl (E)-11-hexadecenoate as a synthetic spike in Gas Chromatography coupled with Electroantennographic Detection (GC-EAD). The causality here is simple: by injecting both the natural extract and the synthetic (E)-isomer onto a high-resolution polar column, we induce a retention time shift. If the insect antenna only depolarizes at the retention time of the (Z)-isomer, we have definitively proven both the chemical structure and its biological relevance.

Protocol: Stereochemical Elucidation via GC-MS/EAD

Step 1: Extraction of Androconial Volatiles

• Excise the androconial patches from the forewings of the male butterfly[1].

• Submerge the tissue in 50 µL of GC-grade hexane containing 10 ng/µL of an internal standard (e.g., nonadecane).

• Extract for 30 minutes at room temperature, then transfer the supernatant to a micro-vial insert.

Step 2: Preparation of the Stereochemical Probe

• Synthesize or procure high-purity (>98%) Ethyl (E)-11-hexadecenoate[3].

• Prepare a 10 ng/µL "spike" solution in hexane.

Step 3: Co-Injection on GC-MS (Structural Validation)

• Equip the GC with a polar capillary column (e.g., DB-WAX or HP-INNOWax, 30m x 0.25mm x 0.25µm). Causality: Polar columns separate (E) and (Z) isomers based on slight differences in dipole moments, which achiral/non-polar columns (like HP-5) fail to do.

• Inject 1 µL of the natural extract spiked with 1 µL of the Ethyl (E)-11-hexadecenoate solution.

• Observe the chromatogram: The (E)-isomer will typically elute slightly before the (Z)-isomer on a WAX column. The baseline resolution validates the geometry of the natural peak.

Step 4: GC-EAD (Biological Validation)

• Mount a live, excised female insect antenna between two glass capillary electrodes filled with insect saline.

• Split the GC effluent 1:1 between the Flame Ionization Detector (FID) and the EAD preparation.

• Inject the spiked sample.

• Expected Result: The FID will show two peaks (the natural (Z) and the synthetic (E)). The EAD trace will show a strong depolarization voltage drop only corresponding to the (Z)-isomer peak, confirming that the olfactory receptors are stereospecific and blind to Ethyl (E)-11-hexadecenoate.

Self-validating GC-MS/EAD workflow utilizing Ethyl (E)-11-hexadecenoate as a synthetic spike.

Conclusion

While Ethyl (E)-11-hexadecenoate may occasionally appear as a trace volatile in plant extracts or fermented spirits[4], its primary value to drug development and agrochemical professionals lies in its utility as an analytical benchmark. By understanding the strict stereochemical requirements of insect olfactory receptors, researchers can utilize the (E)-isomer to validate the identity of natural (Z)-pheromones[1], map receptor binding pockets, and potentially develop stereospecific mating disruption agents that act as competitive antagonists in integrated pest management (IPM) systems.

References

• Wang, H.-L., Brattström, O., Brakefield, P.M., Francke, W., & Löfstedt, C. (2014). Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos. Journal of Chemical Ecology, 40(6), 549–559.

• National Institute of Standards and Technology (NIST). E-11-Hexadecenoic acid, ethyl ester. NIST Chemistry WebBook, SRD 69.

• BenchChem. (2024). (E)-Hexadec-11-en-1-yl Acetate. BenchChem Product Catalog.

• Rosenberg, E., et al. (2022). Exploring the volatile profile of whiskey samples using solid-phase microextraction Arrow and comprehensive two-dimensional gas chromatography-mass spectrometry. Journal of Chromatography A.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. (E)-Hexadec-11-en-1-yl Acetate|CAS 56218-72-5 [benchchem.com]
• 3. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]
• 4. iris.unime.it [iris.unime.it]

The Biosynthesis and Analytical Profiling of Ethyl (E)-11-Hexadecenoate in Cold Climate Wines

Executive Summary

In the highly specialized field of enological chemistry and flavor science, long-chain fatty acid ethyl esters (LCFAEEs) play a critical role in defining the organoleptic typicity of fermented beverages. Among these, Ethyl (E)-11-hexadecenoate —an unsaturated C16 ethyl ester—has emerged as a key biomarker in cold climate viticulture[1]. This technical guide provides an in-depth analysis of the mechanistic causality behind its biosynthesis, its sensory impact, and the self-validating analytical methodologies required for its precise quantification.

Mechanistic Causality: Cold-Stress Lipid Metabolism

The presence of Ethyl (E)-11-hexadecenoate in cold climate wines is not merely a byproduct of random esterification; it is a direct consequence of yeast survival mechanisms under thermal stress[2].

During cold fermentations (typically 10–15°C), yeast cell membranes risk rigidification. To maintain optimal membrane fluidity, cryotolerant yeast strains (such as Saccharomyces bayanus and Saccharomyces kudriavzevii) upregulate the expression of desaturase enzymes[3]. These enzymes introduce double bonds into saturated fatty acids, converting precursors like Palmitoyl-CoA into unsaturated intermediates such as (E)-11-hexadecenoyl-CoA.

Subsequently, alcohol acetyltransferases (AATases) and esterases (e.g., Eeb1 and Eht1) catalyze the esterification of this unsaturated acyl-CoA with ethanol, yielding Ethyl (E)-11-hexadecenoate[2]. This biochemical cascade directly links the climatic conditions of the vineyard and the fermentation temperature to the final volatile profile of the wine.

Biosynthetic pathway of Ethyl (E)-11-hexadecenoate during cold fermentation.

Organoleptic Typicity and Matrix Dynamics

Ethyl (E)-11-hexadecenoate imparts distinct "waxy" and "leather" sensory descriptors, which add profound structural complexity to the lighter, fruit-forward ester profiles typical of cold climate wines[4]. While its absolute concentration is often lower than short-chain acetates, its low sensory threshold allows it to act as a crucial background modulator.

The concentration of this ester is highly dependent on the fermentation matrix and the enological interventions applied, such as thermomaceration or the use of non-Saccharomyces mixed cultures[4],[1].

Quantitative Aroma Profile Comparison

Matrix / Treatment	Yeast Strain / Intervention	Concentration	Aroma Descriptor
Enriched Grape Juice	Thermomaceration	Rel. Area ↑ (LRI: 1974)	Waxy, leather
Apple Brandy	Saccharomyces bayanus	0.45 mg/L	Waxy, fruity
Cold Climate White Wine	S. kudriavzevii (Mixed)	3.24 mg/L	Waxy, leather
Cold Climate Grape Wine	M. pulcherrima (Mixed)	41.2 µg/L	Waxy, leather

(Data synthesized from peer-reviewed enological profiling studies[4],[3],[1],[2].)

High-Resolution Analytical Methodology

Accurate quantification of LCFAEEs requires rigorous mitigation of matrix effects (e.g., ethanol content, residual sugars). The following protocol utilizes Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) as a self-validating analytical system[4].

Step-by-Step Protocol: Self-Validating HS-SPME-GC-MS

• Matrix Standardization: Aliquot 10.0 mL of the wine sample into a 20 mL headspace vial. Add 2.0 g of NaCl.

  • Causality: The addition of NaCl induces a "salting-out" effect, decreasing the aqueous solubility of hydrophobic long-chain esters and aggressively driving them into the headspace for extraction.

• Internal Standard Addition: Spike the sample with 50 µL of Ethyl nonanoate (or 2-octanol) at a known concentration[4].

  • Causality: This acts as an internal standard to correct for matrix-induced signal suppression and competitive displacement on the SPME fiber, ensuring the protocol is quantitatively self-validating.

• Equilibration & Extraction: Seal the vial with a PTFE/silicone septum. Equilibrate at 40°C for 15 minutes, followed by 30 minutes of extraction using a 50/30 µm DVB/CAR/PDMS SPME fiber under continuous agitation.

• Thermal Desorption & GC Separation: Desorb the fiber in the GC inlet at 250°C for 5 minutes (splitless mode). Separate the analytes using an HP-5MS capillary column (30 m × 0.25 mm i.d. × 0.25 µm film thickness)[4].

• MS Detection & Identification: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Identify Ethyl (E)-11-hexadecenoate by matching its mass fragmentation pattern and verifying its Linear Retention Index (LRI ≈ 1974)[4].

Self-validating HS-SPME-GC-MS workflow for LCFAEE quantification.

Enological Modulation Strategies

For researchers and product development professionals looking to modulate the "waxy/leather" profile of a beverage, the following interventions alter the lipid precursor availability and esterification kinetics:

• Cryotolerant Yeast Selection: Inoculating with Saccharomyces bayanus or Saccharomyces kudriavzevii significantly enhances the yield of Ethyl (E)-11-hexadecenoate due to their superior cold-adaptation lipid metabolism[3],[2].

• Non-Saccharomyces Co-Inoculation: Utilizing Metschnikowia pulcherrima in sequential fermentations increases the pool of free fatty acids, serving as a substrate for subsequent esterification by S. cerevisiae[1].

• Thermomaceration & Keeving: Pre-fermentative treatments, such as thermomaceration of grape musts or keeving in apple brandies, extract higher concentrations of lipid precursors from skins and seeds, shifting the final ester equilibrium[4],[5].

References

• Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration . Chilean Journal of Agricultural Research. 4

• Saccharomyces bayanus Enhances Volatile Profile of Apple Brandies . National Center for Biotechnology Information (PMC). 3

• The Role of Keeving in Modulating Fermentation and the Flavour Profiles of Apple Brandy . MDPI.5

• The Use of Yeast Mixed Cultures for Deacidification and Improvement of the Composition of Cold Climate Grape Wines . National Center for Biotechnology Information (PMC). 1

• Mixed Cultures of Saccharomyces kudravzevii and S. cerevisiae Modify the Fermentation Process and Improve the Aroma Profile of Semi-Sweet White Wines . National Center for Biotechnology Information (PMC). 2

Sources

• 1. The Use of Yeast Mixed Cultures for Deacidification and Improvement of the Composition of Cold Climate Grape Wines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mixed Cultures of Saccharomyces kudravzevii and S. cerevisiae Modify the Fermentation Process and Improve the Aroma Profile of Semi-Sweet White Wines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Saccharomyces bayanus Enhances Volatile Profile of Apple Brandies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oes.chileanjar.cl [oes.chileanjar.cl]
• 5. mdpi.com [mdpi.com]

Natural sources of Ethyl E-11-hexadecenoate in agricultural crops

The Biogenesis and Analytical Characterization of Ethyl E-11-Hexadecenoate in Agricultural Matrices A Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

As a Senior Application Scientist specializing in volatile organic compounds (VOCs), I approach the characterization of agricultural matrices not merely as an exercise in detection, but as a systematic deconstruction of plant biochemistry and analytical thermodynamics. Ethyl E-11-hexadecenoate (C₁₈H₃₄O₂, Molecular Weight: 282.46 g/mol ) is a long-chain fatty acid (LCFA) ethyl ester that plays a critical role in the organoleptic profile and ecological signaling of various agricultural crops[1]. While traditionally recognized for imparting "waxy," "leather," or "buttery" sensory notes to fermented beverages, its presence in specific plant tissues serves as a biomarker for targeted enzymatic activity and a semiochemical for insect-plant interactions.

This guide provides an authoritative breakdown of its natural sources, the enzymatic causality behind its biogenesis, and a self-validating analytical workflow for its isolation and quantification.

Enzymatic Causality and Biosynthetic Pathways

The synthesis of Ethyl E-11-hexadecenoate in agricultural crops and their associated fermentative microbiota relies on a highly specific, two-step enzymatic cascade.

• Regioselective Desaturation: Palmitic acid (C16:0) is first subjected to a Δ 11-desaturase. Unlike standard Δ 9-desaturases common in mammalian systems, this specialized enzyme introduces a double bond specifically at the 11th carbon in the trans (E) configuration, yielding E-11-hexadecenoic acid[2].

• Esterification: An alcohol acyltransferase (AAT) then catalyzes the condensation of the unsaturated fatty acid with ethanol. In fermented agricultural products (e.g., wines, ciders), this ethanol is exogenously supplied by yeast (such as Saccharomyces cerevisiae), which drives the reaction forward during the exponential fermentation phase[3][4].

Fig 1. Enzymatic biogenesis of Ethyl E-11-hexadecenoate via Δ11-desaturase and AAT activity.

Natural Reservoirs in Agricultural Crops

The distribution of this ester across agricultural matrices is highly dependent on both the botanical origin and the processing conditions (e.g., thermomaceration, yeast inoculation).

• Vitis vinifera (Grapevine): In the viticulture sector, this ester is a key differentiator in the aroma profile of grape musts. When grape juices are enriched with grapevine by-products (skins, seeds) using thermomaceration, the thermal breakdown of cell walls releases bound glycosidic precursors, significantly increasing the concentration of Ethyl E-11-hexadecenoate[5]. It is also a distinguishing volatile in oak-treated Trebbiano d'Abruzzo wines[6].

• Malus domestica (Apple): In functional apple beverages fermented with specific yeast strains (e.g., S. cerevisiae SC125), the ester is synthesized de novo, contributing a distinct "buttery" sensory descriptor to the final product[3].

• Phoenix dactylifera (Date Palm): The ester is naturally emitted from date palm fruits during specific maturation stages. Ecologically, this volatile signature acts as an olfactory cue, influencing the feeding preferences of dipteran species such as Aedes aegypti[7].

• Coronopus didymus (Lesser Swinecress): In this agricultural herb, the ester acts as a major phytochemical reservoir, constituting up to 5.30% of the volatile fraction extracted from the aerial parts[8].

Quantitative Data Summary

Source Matrix	Botanical Origin	Processing / Context	Sensory Descriptor	Relative Abundance / Conc.	LRI (HP-5MS)
Enriched Grape Must	Vitis vinifera	Thermomaceration	Waxy, Leather	High (Ester Fraction)	1967[5]
Fermented Apple Juice	Malus domestica	Yeast Fermentation	Buttery	1.49 ± 0.09 µg/L	N/A[3]
Date Palm Fruit	Phoenix dactylifera	Maturation Stage	Floral / Waxy	Trace	1970[7]
Lesser Swinecress	Coronopus didymus	Aerial Parts Extraction	Aromatic	5.30% (Peak Area)	N/A[8]

Self-Validating Analytical Protocol: SBSE-TD-GC-MS

To extract highly hydrophobic LCFA esters (Molecular Weight: 282.46 g/mol ), traditional liquid-liquid extraction (LLE) is fundamentally flawed due to emulsion formation and solvent peak masking. I mandate Stir Bar Sorptive Extraction (SBSE) coupled with Thermal Desorption (TD) . Because Ethyl E-11-hexadecenoate has a high octanol-water partition coefficient ( Kow​ ), it partitions nearly quantitatively into the polydimethylsiloxane (PDMS) phase without solvent interference.

Step-by-Step Methodology & Causality

Step 1: Matrix Quenching and Internal Standard (IS) Addition

• Action: Homogenize 10 mL of the agricultural matrix with 2 g of NaCl. Spike with 50 µg/L of Ethyl nonanoate.

• Causality: NaCl induces a "salting-out" effect, decreasing the solubility of hydrophobic esters in the aqueous phase and driving them into the PDMS coating. Ethyl nonanoate acts as the internal standard to normalize extraction thermodynamics and account for any instrument drift[5].

Step 2: Stir Bar Sorptive Extraction (SBSE)

• Action: Introduce a 10 mm x 0.5 mm PDMS-coated stir bar. Stir at 1000 rpm for 120 minutes at 25°C.

• Causality: 120 minutes ensures thermodynamic equilibrium between the sample matrix and the PDMS phase for long-chain esters. 1000 rpm minimizes the depletion zone around the stir bar without causing mechanical degradation of the matrix.

Step 3: Thermal Desorption (TD) and Cryofocusing

• Action: Transfer the stir bar to a Thermal Desorption Unit (TDU). Desorb at 280°C for 5 minutes under helium flow. Cryotrap the analytes at -100°C in a Cooled Injection System (CIS).

• Causality: Direct thermal desorption eliminates solvent introduction into the GC, drastically lowering the limit of detection (LOD). Cryofocusing re-concentrates the desorbed volatiles into a narrow band, preventing chromatographic peak broadening.

Step 4: GC-MS Separation and Ionization

• Action: Heat the CIS to 280°C at 12°C/s to inject. Separate on an HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Use Electron Ionization (EI) at 70 eV.

• Causality: The non-polar HP-5MS stationary phase separates esters strictly by boiling point and van der Waals interactions, ideal for resolving E/Z isomers of hexadecenoates. 70 eV EI provides standardized fragmentation patterns matching NIST library standards[1].

Step 5: System Self-Validation via LRI

• Action: Run a C8-C20 n-alkane standard under identical conditions. Calculate the Linear Retention Index (LRI) for the target peak.

• Causality: MS spectra for LCFA esters can be highly similar, leading to false positives. The LRI (target ~1967) serves as an orthogonal validation metric[5]. If the MS match is >850 but the LRI deviates by >10 units from the literature, the identification is flagged as a matrix artifact, ensuring the protocol remains strictly self-validating.

Fig 2. Self-validating SBSE-TD-GC-MS analytical workflow for LCFA ester quantification.

References

• E-11-Hexadecenoic acid, ethyl ester - the NIST WebBook . National Institute of Standards and Technology. 1

• Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration . Chilean Journal of Agricultural Research. 5

• Comparative Gas Chromatography-Mass Spectrometric Analysis of Biologically Active Volatile Phytochemical Constituents of Aerial Parts and Roots of Coronopus didymus . Asian Journal of Chemistry. 8

• Contribution of Starmerella bacillaris and Oak Chips to Trebbiano d'Abruzzo Wine Volatile and Sensory Diversity . PMC. 6

• The Use of γ-Aminobutyric Acid-Producing Saccharomyces cerevisiae SC125 for Functional Fermented Beverage Production from Apple Juice . MDPI. 3

• Olfactory preferences and chemical differences of fruit odors for Aedes aegypti mosquitoes . Company of Biologists Journals. 7

Sources

• 1. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]
• 2. Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Mixed Cultures of Saccharomyces kudravzevii and S. cerevisiae Modify the Fermentation Process and Improve the Aroma Profile of Semi-Sweet White Wines [mdpi.com]
• 5. oes.chileanjar.cl [oes.chileanjar.cl]
• 6. Contribution of Starmerella bacillaris and Oak Chips to Trebbiano d’Abruzzo Wine Volatile and Sensory Diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.biologists.com [journals.biologists.com]
• 8. asianpubs.org [asianpubs.org]

Technical Whitepaper: E-11-Hexadecenoic Acid Ethyl Ester – Physicochemical Profiling and Analytical Methodologies

Executive Summary

E-11-Hexadecenoic acid ethyl ester (IUPAC: Ethyl (E)-hexadec-11-enoate) is a biologically significant long-chain fatty acid ethyl ester (FAEE). While FAEEs are classically recognized as non-oxidative metabolites of ethanol in mammalian systems, specific unsaturated isomers like E-11-Hexadecenoic acid ethyl ester are increasingly identified in plant metabolomics and environmental lipidomics [1]. Differentiating this trans (E) isomer from its cis (Z) counterpart is critical in drug development and biomarker discovery, as the stereochemistry of the Δ11 double bond fundamentally alters lipid packing density, membrane fluidity, and subsequent biological activity.

This guide provides an authoritative framework for the physicochemical characterization and robust gas chromatography-mass spectrometry (GC-MS) analysis of this specific compound.

Physicochemical Profiling & Structural Elucidation

Accurate identification in complex biological matrices relies on precise structural identifiers. The trans configuration at the 11th carbon dictates its unique chromatographic retention time and biophysical behavior.

Table 1: Core Chemical Identifiers

Property	Value	Causality / Significance
IUPAC Name	Ethyl (E)-hexadec-11-enoate	Denotes the trans double bond at C11 and the ethyl esterification of the carboxyl group.
Molecular Formula	C18H34O2	Determines the exact isotopic mass distribution.
Molecular Weight	282.4614 g/mol	Critical for high-resolution mass spectrometry (HRMS) precursor ion targeting [1].
IUPAC Standard InChIKey	ORDVGMQAZDTLDF-BQYQJAHWSA-N	The suffix BQYQJAHWSA-N encodes the exact stereochemical layer, distinguishing it from the Z-isomer[2].
Lipid Class	Fatty Acid Ethyl Ester (FAEE)	Highly hydrophobic; requires organic solvent extraction (e.g., Folch or Bligh-Dyer methods).

Biological Significance & Causality

In natural product chemistry, E-11-Hexadecenoic acid ethyl ester has been identified as a bioactive constituent in the ethanolic extracts of aquatic plants such as Pistia stratiotes [3].

Mechanistic Insight: The presence of this compound correlates with documented antifungal and antimicrobial properties. From a biophysical perspective, the trans double bond mimics the linear structure of saturated fatty acids more closely than a cis double bond. When integrated into fungal cell membranes, trans-FAEEs disrupt the highly ordered lipid rafts, altering membrane permeability and inhibiting the adhesion of pathogenic cells [4]. This structural causality makes E-11-Hexadecenoic acid ethyl ester a molecule of high interest for developing novel, lipid-based antimicrobial therapeutics.

Analytical Methodologies: A Self-Validating GC-MS Workflow

To ensure absolute trustworthiness in lipidomic profiling, protocols cannot simply rely on standard non-polar GC columns (e.g., DB-5). Non-polar phases separate molecules primarily by boiling point, which often results in the co-elution of cis and trans isomers of monounsaturated fatty acid esters.

Expertise & Experience: As an application standard, I mandate the use of a highly polar cyanopropyl stationary phase (e.g., HP-88 or DB-23). The strong dipole-dipole interactions in these columns selectively retain the cis isomers longer than the trans isomers, ensuring baseline chromatographic resolution of E-11-Hexadecenoic acid ethyl ester from its Z-11 counterpart. Furthermore, an internal standard must be introduced at the very beginning of the extraction to create a self-validating recovery system.

Step-by-Step Protocol: Lipid Extraction and GC-MS Acquisition

Phase 1: Self-Validating Extraction

• Homogenization: Weigh exactly 50 mg of lyophilized biological tissue into a glass vial. Add 1.0 mL of ice-cold Chloroform/Methanol (2:1 v/v).

• Internal Standard Spike (Critical): Spike the homogenate with 10 µg of Heptadecanoic acid ethyl ester (C17:0 EE). Causality: C17:0 is rarely found in high abundance in nature. Monitoring its recovery at the end of the run validates the extraction efficiency and accounts for any matrix suppression.

• Phase Separation: Add 0.2 mL of MS-grade water to induce biphasic separation. Vortex vigorously for 30 seconds, then centrifuge at 3,000 × g for 10 minutes at 4°C.

• Recovery: Carefully extract the lower organic (chloroform) layer containing the FAEEs using a glass Pasteur pipette. Transfer to a clean vial and evaporate to dryness under a gentle stream of ultra-high-purity nitrogen gas.

• Reconstitution: Reconstitute the lipid pellet in 100 µL of MS-grade n-hexane.

Phase 2: GC-MS Acquisition

• Injection: Inject 1 µL of the reconstituted sample in splitless mode to maximize sensitivity for minor FAEE constituents.

• Ionization: Utilize Electron Ionization (EI) at 70 eV. Causality: 70 eV is the universal standard for EI, ensuring the resulting fragmentation pattern can be cross-referenced against the NIST mass spectral library with high confidence.

• Diagnostic Fragmentation: Look for the molecular ion [M]+ at m/z 282.4. Crucially, confirm the presence of the McLafferty rearrangement ion at m/z 88 ( CH2​=C(OH)OCH2​CH3+​ ), which definitively proves the molecule is an ethyl ester rather than a methyl ester (which would yield m/z 74).

Table 2: GC-MS Instrument Parameters

Parameter	Setting	Rationale
Column	HP-88 (100m x 0.25mm, 0.20µm)	High polarity required for cis/trans isomer resolution.
Carrier Gas	Helium (Constant flow: 1.2 mL/min)	Provides optimal linear velocity and inertness.
Oven Program	120°C (1 min) ➔ 175°C @ 10°C/min (10 min) ➔ 210°C @ 5°C/min (5 min)	Gradual ramp through the C16-C18 boiling range maximizes peak capacity.
Inlet Temp	250°C	Ensures complete volatilization without thermal degradation.
MS Source Temp	230°C	Prevents condensation of heavy lipids in the ion source.

Workflow Visualization

GC-MS analytical workflow for E-11-Hexadecenoic acid ethyl ester extraction and validation.

References

• NIST Mass Spectrometry Data Center. "E-11-Hexadecenoic acid, ethyl ester." NIST Chemistry WebBook, SRD 69. Available at: [Link][1]

• Cheméo. "Chemical & Physical Properties of Ethyl Oleate and related FAEEs." Cheméo Chemical Database. Available at: [Link][2]

• Centre for Info Bio Technology (CIBTech). "Gas Chromatography-Mass Spectrometry Analysis of Bioactive Constituents in the Ethanolic Extract of Pistia stratiotes L." CIBTech Journal. Available at: [Link][3]

• The Metabolomics Innovation Centre. "Compound (E)-11-Hexadecenoic acid (FDB016763)." FooDB. Available at:[Link][4]

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• 4. Showing Compound (E)-11-Hexadecenoic acid (FDB016763) - FooDB [foodb.ca]

The Emergence of Ethyl E-11-hexadecenoate in Thermomacerated Grape Musts: A Technical Guide

This technical guide provides an in-depth exploration into the discovery of ethyl E-11-hexadecenoate, a long-chain fatty acid ethyl ester, in grape musts subjected to the winemaking process of thermomaceration. This document is intended for researchers, scientists, and professionals in the field of drug development and enology, offering a comprehensive overview of the underlying biochemical mechanisms, analytical methodologies for detection, and the potential implications of this finding.

Executive Summary

The application of pre-fermentation heat treatment, or thermomaceration, in winemaking is a technique increasingly utilized to enhance the extraction of phenolic compounds and improve wine color and stability. This guide elucidates a significant, yet lesser-known, consequence of this process: the formation of specific long-chain fatty acid ethyl esters, with a focus on the identification of ethyl E-11-hexadecenoate. Through a synthesis of existing literature and established biochemical principles, this document outlines the probable formation pathway of this compound, details the requisite analytical workflows for its identification and quantification, and discusses its potential significance in the context of the final wine's sensory profile.

The Thermomaceration Process and its Impact on Must Composition

Thermomaceration involves heating grape must, typically in the presence of skins and seeds, to temperatures ranging from 60°C to 85°C for a defined period.[1][2] This process is known to significantly alter the chemical composition of the must. The primary objectives of thermomaceration include:

• Enhanced Extraction of Phenolic Compounds: The heat treatment disrupts the cellular structures of the grape skins, leading to a more efficient release of anthocyanins and tannins.[2][3]

• Enzyme Inactivation: The elevated temperatures deactivate oxidative enzymes, which can help preserve the aromatic potential and color of the wine.[1]

• Modification of Polysaccharide Content: Heating can lead to the solubilization of polysaccharides from the grape cell walls, potentially influencing the mouthfeel of the resulting wine.

While the impact on polyphenols is well-documented, the effect of thermomaceration on the lipid profile of grape must is an area of emerging research. Grape skins and seeds are known reservoirs of lipids, including a variety of saturated and unsaturated fatty acids.[4][5] The application of heat during thermomaceration can facilitate the extraction of these lipids into the must, thereby increasing the pool of precursor molecules available for subsequent biochemical reactions.

The Genesis of Ethyl E-11-hexadecenoate: A Proposed Biochemical Pathway

The formation of ethyl esters in wine is predominantly a result of yeast metabolism during alcoholic fermentation.[6][7] These esters are synthesized through the enzymatic esterification of an alcohol, primarily ethanol, with an acyl-coenzyme A (acyl-CoA) molecule. The general pathway is depicted below:

Figure 1: Generalized biochemical pathway for the formation of fatty acid ethyl esters by yeast during fermentation.

The discovery of ethyl E-11-hexadecenoate in thermomacerated musts suggests a multi-step process:

• Release of Precursor Fatty Acid: The heat applied during thermomaceration enhances the breakdown of grape skin and seed cell membranes, leading to an increased release of lipids, including (E)-11-hexadecenoic acid, into the must.[4]

• Yeast-Mediated Esterification: During subsequent alcoholic fermentation, yeast cells uptake the liberated (E)-11-hexadecenoic acid. Intracellularly, the fatty acid is activated to its corresponding acyl-CoA derivative.

• Enzymatic Synthesis: The acyl-CoA molecule then serves as a substrate for alcohol acyltransferase (AAT) enzymes, which catalyze the transfer of the acyl group to ethanol, resulting in the formation of ethyl E-11-hexadecenoate.[6]

Analytical Workflow for the Identification and Quantification of Ethyl E-11-hexadecenoate

The detection and quantification of long-chain fatty acid ethyl esters like ethyl E-11-hexadecenoate in a complex matrix such as grape must require a robust and sensitive analytical methodology. Gas chromatography coupled with mass spectrometry (GC-MS) is the gold standard for this purpose.[8][9][10]

Sample Preparation

A critical step in the analytical workflow is the efficient extraction and concentration of the target analyte from the must.

Table 1: Comparison of Extraction Techniques

Extraction Technique	Principle	Advantages	Disadvantages
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between the aqueous must and an immiscible organic solvent (e.g., hexane, dichloromethane).	Simple, well-established.	Can be labor-intensive, requires relatively large volumes of organic solvents.
Solid-Phase Microextraction (SPME)	Adsorption of volatile and semi-volatile compounds onto a coated fiber, followed by thermal desorption into the GC inlet.	Solvent-free, sensitive, and can be automated.	Fiber lifetime can be limited, matrix effects can influence adsorption efficiency.
Stir Bar Sorptive Extraction (SBSE)	Similar to SPME but with a larger volume of sorbent coated onto a magnetic stir bar, offering higher extraction capacity.	High sensitivity, suitable for trace analysis.	Can be more time-consuming than SPME.[6]

Detailed Experimental Protocol: HS-SPME-GC-MS

This protocol outlines a headspace solid-phase microextraction (HS-SPME) method coupled with GC-MS for the analysis of ethyl E-11-hexadecenoate in thermomacerated grape must.

Materials:

• Thermomacerated grape must sample

• Sodium chloride (NaCl)

• Internal standard (e.g., ethyl heptadecanoate)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 100 µm polydimethylsiloxane (PDMS) or divinylbenzene/carboxen/PDMS (DVB/CAR/PDMS))

• GC-MS system with a suitable capillary column (e.g., DB-WAX or DB-5ms)

Procedure:

• Sample Preparation:

  • Pipette 5 mL of the grape must sample into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to increase the ionic strength of the sample and enhance the partitioning of volatile and semi-volatile compounds into the headspace.

  • Spike the sample with a known concentration of the internal standard.

  • Immediately seal the vial with a magnetic screw cap.

• HS-SPME Extraction:

  • Place the vial in a heating block or water bath equipped with a magnetic stirrer, set to a constant temperature (e.g., 60°C).

  • Allow the sample to equilibrate for 15 minutes with continuous stirring.

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to allow for the adsorption of the analytes.

• GC-MS Analysis:

  • Retract the fiber and immediately insert it into the heated injection port of the GC-MS system for thermal desorption (e.g., 250°C for 5 minutes).

  • The desorbed analytes are separated on the capillary column using a temperature gradient program.

  • The mass spectrometer is operated in full scan mode to acquire mass spectra for compound identification. For quantification, selected ion monitoring (SIM) mode can be used for enhanced sensitivity and selectivity.

Figure 2: Experimental workflow for the analysis of ethyl E-11-hexadecenoate in grape must using HS-SPME-GC-MS.

Data Analysis and Interpretation

• Identification: The identification of ethyl E-11-hexadecenoate is achieved by comparing the acquired mass spectrum with reference spectra from commercial libraries (e.g., NIST, Wiley) and by matching the retention index with published values.

• Quantification: The concentration of ethyl E-11-hexadecenoate is determined by constructing a calibration curve using a series of standards of the pure compound and the internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration.

Significance and Implications of the Discovery

The identification of ethyl E-11-hexadecenoate in thermomacerated grape musts has several important implications for the wine industry and sensory science.

• Aroma and Flavor Contribution: Long-chain fatty acid ethyl esters are known to contribute to the sensory profile of alcoholic beverages, often imparting waxy, fruity, or floral notes.[1][11][12] The presence of ethyl E-11-hexadecenoate could therefore influence the final aroma and flavor bouquet of wines produced using thermomaceration. Further sensory evaluation studies are required to determine the specific sensory impact and odor threshold of this compound in a wine matrix.

• Marker of a Technological Process: The presence and concentration of ethyl E-11-hexadecenoate could potentially serve as a chemical marker to identify wines that have undergone thermomaceration. This could be valuable for quality control and for understanding the impact of different winemaking techniques on the final product.

• Influence on Yeast Metabolism: The increased availability of long-chain unsaturated fatty acids in the must can influence yeast membrane fluidity and, consequently, yeast performance and the production of other volatile compounds.[13]

Future Research Directions

The discovery of ethyl E-11-hexadecenoate in thermomacerated grape musts opens up several avenues for future research:

• Comprehensive Profiling: A detailed investigation into the complete profile of long-chain fatty acid ethyl esters in musts subjected to different thermomaceration conditions (temperature, duration) is warranted.

• Sensory Impact Assessment: Sensory panel evaluations are needed to determine the odor detection threshold and the specific aroma and flavor contribution of ethyl E-11-hexadecenoate in wine.

• Optimization of Thermomaceration Protocols: A deeper understanding of the formation of these esters could allow for the optimization of thermomaceration parameters to either enhance or minimize their formation, depending on the desired wine style.

Conclusion

The identification of ethyl E-11-hexadecenoate in thermomacerated grape musts provides a new layer of understanding regarding the complex chemical transformations that occur during this winemaking process. This technical guide has outlined the probable biochemical pathway for its formation, detailed a robust analytical workflow for its detection, and discussed the potential implications of its presence. As the wine industry continues to innovate, a thorough understanding of the impact of technological processes on the chemical composition and sensory profile of wine is paramount. Further research in this area will undoubtedly contribute to the production of wines with enhanced quality and distinct character.

References

• Cardin, M., et al. (2025). Long chain esters in the spotlight: analysis of the aroma between traditional whisky and analogous age-accelerated spirit. Journal of the Institute of Brewing.
• Kokotou, M. G. (2024). Fatty Acid Profiling in Greek Wines by Liquid Chromatography–High-Resolution Mass Spectrometry (LC-HRMS). MDPI.
• Hess, D., & Trott, L. (1977). [Determination of the ethyl esters of long chain fatty acids in wine distillate, brandy, and wine. II. (author's transl)]. Zeitschrift für Lebensmittel-Untersuchung und -Forschung.
• Viticulture and Enology. (2018). Diagnostic Key Classes of Off-Character Compounds Esters.
• Xia, Y., et al. (2023). Integration of Chemometrics and Sensory Metabolomics to Validate Quality Factors of Aged Baijiu (Nianfen Baijiu)
• Duan, C. Q., et al. (2019).
• Webb, A. D., & Kepner, R. E. (1961). Gas chromatographic determination of ethyl esters of fatty acids in brandy or wine distillates. American Journal of Enology and Viticulture.
• Phan, Q. T., & Tomasino, E. (2022). Effects of Yeast Product Addition and Fermentation Temperature on Lipid Composition, Taste and Mouthfeel Characteristics of Pinot Noir Wine. MDPI.
• Marais, J., & van Wyk, C. J. (2009). Analysis of Volatile Profiles of Fermenting Grape Must by Headspace Solid-Phase Dynamic Extraction Coupled with Gas Chromatography−Mass Spectrometry (HS-SPDE GC-MS).
• Geffroy, O., et al. (2024). Effect of Thermovinification Temperature on Phenolic Compounds and Colour of Syrah Wine. MDPI.
• Wang, D., et al. (2026). Effects of long-chain fatty acid ethyl esters on the quality of different Baijiu distillate stages by multivariate metrology combined with molecular sensoromics.
• Lytra, G., et al. (2022). Impact of Grape Maturity on Ester Composition and Sensory Properties of Merlot and Tempranillo Wines. Journal of Agricultural and Food Chemistry.
• Gallart, M., et al. (2024). Fatty Acid Profiling in Greek Wines by Liquid Chromatography–High-Resolution Mass Spectrometry (LC-HRMS). MDPI.
• Kántor, A., et al. (2021).
• OI Analytical. (n.d.).
• Li, H., et al. (2022). GC–MS Untargeted Analysis of Volatile Compounds in Four Red Grape Varieties (Vitis vinifera L. cv)
• Furtună, M. (2014). ANALYSIS OF VOLATILE COMPOUNDS IN THREE GRAPE VARIETIES OF LOCAL SELECTION FROM REPUBLIC OF MOLDOVA. Research and Science Today.
• Duan, C. Q., et al. (2019).
• Viticulture and Enology. (2018). Diagnostic Key Classes of Off-Character Compounds Esters.
• Geană, E. I., et al. (2014). Concentrations of ethyl esters in wine.
• Agilent Technologies. (2015). Volatile Profiling in Wine Using Gas Chromatography Mass Spectrometry with Thermal Desorption.
• Lesot, P., et al. (2008). Combined analysis of C-18 unsaturated fatty acids using natural abundance deuterium 2D NMR spectroscopy in chiral oriented solvents. PubMed.
• Galić, T., et al. (2023).
• Budić-Leto, I., et al. (2023).
• Buica, A., & du Toit, M. (2019). Grape Must Profiling And Cultivar Discrimination Based On Amino Acid Composition And General Discriminant Analysis With Best Subset. South African Journal of Enology and Viticulture.
• Kačániová, M., et al. (2020). Fatty acid profile analysis of grape by-products from Slovakia and Austria. Semantic Scholar.
• Ancin, C., et al. (1998). Evolution of fatty acid contents in Garnacha and Viura musts during fermentation and the aging of wine.
• Kačániová, M., et al. (2020).

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Biosynthetic Pathways of Ethyl E-11-hexadecenoate in Yeast Fermentation: A Mechanistic Guide

Executive Summary

Ethyl E-11-hexadecenoate is a medium-to-long-chain fatty acid ethyl ester (FAEE) that significantly contributes to the waxy, fruity, and complex aromatic profiles of fermented beverages, such as cold-climate grape wines and apple brandies. As a Senior Application Scientist analyzing yeast metabolic engineering and fermentation dynamics, it is critical to understand that the biosynthesis of this specific ester relies on a "dual-origin" paradigm. Unlike standard short-chain esters synthesized entirely de novo by yeast, Ethyl E-11-hexadecenoate is formed via the biotransformation of plant-derived exogenous fatty acids coupled with yeast-derived ethanol. This technical guide deconstructs the enzymatic cascade, quantitative profiling across yeast species, and the self-validating analytical workflows required to track this trace but highly impactful volatile compound.

The Precursor Paradigm: Plant-Derived Acids Meet Yeast Metabolism

To understand the biosynthesis of Ethyl E-11-hexadecenoate, we must first address the stereochemistry of the precursor. Saccharomyces cerevisiae predominantly utilizes the Ole1p Δ -9 desaturase to produce Z-9-hexadecenoic acid (palmitoleic acid). The E-11 (trans-11) configuration is highly unusual for de novo yeast lipid metabolism.

Instead, E-11-hexadecenoic acid is typically an exogenous precursor originating from the plant must (e.g., grape skins or apple matrices). During maceration and early fermentation, these bound fatty acids are released into the must. The yeast acts as a metabolic biotransformer—harvesting the plant-derived E-11-hexadecenoic acid and esterifying it with ethanol generated via glycolysis and the Ehrlich pathway. This synergistic interaction between the agricultural matrix and yeast metabolism is what ultimately dictates the final concentration of the ester in the beverage [1].

The Enzymatic Cascade: Activation and Esterification

The conversion of free E-11-hexadecenoic acid to its corresponding ethyl ester is a two-step enzymatic cascade driven by yeast lipid metabolism and alcohol acyltransferases.

• Acyl-CoA Activation : Free E-11-hexadecenoic acid is highly lipophilic and must be activated before it can participate in esterification. Upon transport into the yeast cell, it is converted into a high-energy thioester, E-11-hexadecenoyl-CoA. This ATP-dependent reaction is catalyzed by the long-chain fatty acyl-CoA synthetases Faa1p and Faa4p .

• Ethanol Condensation : Concurrently, yeast generates high intracellular concentrations of ethanol. The condensation of E-11-hexadecenoyl-CoA and ethanol is catalyzed by acyl-CoA:ethanol O-acyltransferases. In S. cerevisiae, the primary enzymes responsible for medium- and long-chain FAEE synthesis are Eeb1p (Ethyl ester biosynthesis 1) and Eht1p (Ethanol hexanoyl transferase 1) [4]. Eeb1p serves as the dominant transferase, driving the nucleophilic attack of ethanol on the thioester bond to yield Ethyl E-11-hexadecenoate.

Metabolic pathway of Ethyl E-11-hexadecenoate synthesis via yeast biotransformation.

Quantitative Profiling Across Yeast Species

The production of Ethyl E-11-hexadecenoate is highly strain-dependent. Non-Saccharomyces yeasts (such as Metschnikowia pulcherrima and Zygosaccharomyces bailii) often lack the robust Eeb1p activity required for high-yield esterification, but they possess superior β -glucosidase activity, which helps liberate bound precursor fatty acids from the plant matrix.

By employing a sequential mixed-culture fermentation, researchers can exploit the enzymatic strengths of both species: M. pulcherrima liberates the E-11-hexadecenoic acid, and S. cerevisiae subsequently esterifies it [1]. Table 1 summarizes the quantitative impact of different yeast strains and inoculation strategies on the final ester concentration.

Table 1: Concentration of Ethyl E-11-hexadecenoate across yeast strains and matrices.

Yeast Strain / Culture Strategy	Fermentation Matrix	Concentration	Causality / Mechanism
S. cerevisiae (Monoculture)	Cold Climate Grape Must	0.7 µg/L	Standard Eeb1p esterification of freely available must precursors [1].
M. pulcherrima (Monoculture)	Cold Climate Grape Must	0.0 µg/L	High precursor release, but lacks robust ethanol/acyltransferase activity [1].
Z. bailii + S. cerevisiae (Sequential)	Cold Climate Grape Must	41.2 µg/L	Sequential inoculation maximizes precursor liberation before S. cerevisiae dominance [1].
S. bayanus (Monoculture)	Apple Brandy Must	0.02 - 0.13 mg/L	S. bayanus exhibits altered acyltransferase affinity, favoring specific long-chain FAEEs [2].
S. kudriavzevii + S. cerevisiae	Semi-Sweet White Wine	1.19 - 3.24 µg/L	Co-culture stress responses upregulate lipid metabolism and esterification pathways [3].

Experimental Methodology: Self-Validating Protocol for FAEE Quantification

To accurately quantify Ethyl E-11-hexadecenoate and prove that it is synthesized via yeast biotransformation rather than existing as a pre-formed ester in the plant must, a self-validating experimental system is required. This protocol utilizes stable isotope feeding coupled with Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS.

Step-by-Step Workflow

Step 1: Isotope Precursor Feeding

• Action: Supplement the sterile grape/apple must with 5 mg/L of deuterium-labeled precursor ( d9​ -E-11-hexadecenoic acid).

• Causality: This acts as an internal biological tracer. If the final ester contains the d9​ mass shift, it definitively proves that the yeast actively transported and esterified the free acid via the Faa1p/Eeb1p pathway, validating the biotransformation mechanism.

Step 2: Sequential Fermentation

• Action: Inoculate the must with M. pulcherrima ( 1×106 CFU/mL). On day 6, sequentially inoculate with S. cerevisiae ( 1×106 CFU/mL). Maintain at 20°C.

• Causality: The delay allows M. pulcherrima to secrete hydrolytic enzymes to break down the matrix, while the subsequent addition of S. cerevisiae provides the ethanol and acyltransferases necessary for esterification [1].

Step 3: HS-SPME Extraction

• Action: Transfer 5 mL of the fermented sample into a 20 mL headspace vial. Add 1.5 g of NaCl and 10 µL of an internal standard (Ethyl heptanoate, 10 mg/L). Extract using a PDMS/CAR/DVB (Polydimethylsiloxane/Carboxen/Divinylbenzene) fiber at 60°C for 45 minutes.

• Causality: Ethyl E-11-hexadecenoate is a heavy, semi-volatile compound. The triple-phase PDMS/CAR/DVB fiber provides the mixed polarity necessary to trap long-chain lipophilic esters. The 60°C incubation volatilizes the C16 ester into the headspace without causing thermal degradation of the matrix.

Step 4: GC-MS SIM Analysis

• Action: Desorb the fiber in the GC inlet at 250°C for 5 minutes. Use a DB-WAX capillary column. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode, targeting m/z 88 (the classic McLafferty rearrangement fragment for ethyl esters) and the specific molecular ions for the native (m/z 282) and labeled (m/z 291) esters.

• Causality: SIM mode drastically increases the signal-to-noise ratio, which is critical since Ethyl E-11-hexadecenoate is present in trace amounts (µg/L range).

Self-validating HS-SPME-GC-MS workflow for FAEE quantification and isotope tracking.

References

• Cioch-Skoneczny, M., Grabowski, M., Satora, P., Skoneczny, S., & Klimczak, K. (2021). "The Use of Yeast Mixed Cultures for Deacidification and Improvement of the Composition of Cold Climate Grape Wines." Molecules, 26(9), 2628.[Link]

• Januszek, M., Satora, P., Wajda, Ł., & Tarko, T. (2020). "Saccharomyces bayanus Enhances Volatile Profile of Apple Brandies." Molecules, 25(14), 3127.[Link]

• Błaszczyk, U., Satora, P., & Noga, Ł. (2022). "Mixed Cultures of Saccharomyces kudravzevii and S. cerevisiae Modify the Fermentation Process and Improve the Aroma Profile of Semi-Sweet White Wines." Molecules, 27(21), 7478.[Link]

• Saerens, S. M. G., Verstrepen, K. J., Van Laere, S. D. M., Voet, A. R. D., Van Dijck, P., Delvaux, F. R., & Thevelein, J. M. (2006). "The Saccharomyces cerevisiae EHT1 and EEB1 genes encode novel enzymes with medium-chain fatty acid ethyl ester synthesis and hydrolysis capacity." Journal of Biological Chemistry, 281(7), 4446-4456.[Link]

A Technical Guide on the Preliminary Investigation of Ethyl (E)-11-hexadecenoate in Lepidoptera: Pheromone Biosynthesis, Metabolic Pathways, and Analytical Methodologies

Executive Summary

The study of semiochemicals and lipid-derived intermediates in Lepidoptera (moths and butterflies) is foundational to modern agricultural pest management and chemical ecology. Ethyl (E)-11-hexadecenoate (Formula: C₁₈H₃₄O₂) occupies a unique dual role in this domain. Endogenously, it and its corresponding acid ((E)-11-hexadecenoic acid) serve as critical intermediates in the biosynthesis of Type I lepidopteran sex pheromones[1]. Exogenously, it has been identified as a highly bioactive secondary metabolite secreted by entomopathogenic fungi (such as Metarhizium rileyi) used for the biocontrol of devastating pests like Spodoptera litura[2].

This whitepaper provides an in-depth technical synthesis of the biosynthetic pathways governing this compound, the causality behind advanced analytical methodologies used for its isolation, and its quantitative chemical signatures.

Biosynthetic Pathway and Enzymatic Regulation

In Lepidoptera, Type I pheromones (C10–C18 unsaturated aliphatic compounds) are synthesized de novo in the female pheromone gland or male wing patches[3][4]. The formation of Ethyl (E)-11-hexadecenoate is strictly regulated by a sequence of enzymatic transformations starting from acetyl-CoA.

The hallmark of this pathway is the action of Δ11-desaturase , an enzyme uniquely evolved in Lepidoptera from ancestral Δ9-desaturases[4]. This enzyme introduces a double bond at the 11th carbon of palmitic acid (16:0) to form (E)-11-hexadecenoic acid[5]. Following desaturation, the intermediate can either be reduced to an aldehyde/alcohol for immediate pheromone release or esterified with ethanol to form Ethyl (E)-11-hexadecenoate, which is often sequestered in triacylglycerol stores or utilized as a male-specific wing semiochemical[1][4][6].

Biosynthetic pathway of Ethyl (E)-11-hexadecenoate and related pheromone components.

Analytical Methodologies & Experimental Protocols

Isolating and quantifying trace aliphatic esters from the complex lipid matrix of an insect gland requires a self-validating analytical system. The methodologies detailed below are designed to prevent structural artifacts (such as double-bond migration) while maximizing extraction efficiency.

Experimental Workflow Design

Workflow for the extraction, derivatization, and GC-MS analysis of lepidopteran esters.

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME)

Causality: Traditional solvent extraction (e.g., using hexane or chloroform) indiscriminately pulls bulk structural lipids (like triacylglycerols and phospholipids) which co-elute and mask trace volatile esters[6]. HS-SPME is chosen because it selectively adsorbs the volatile fraction directly from the headspace of the everted pheromone gland, preserving the in vivo emission profile without solvent interference.

Step-by-Step Methodology:

• Subject Preparation: Isolate virgin female/male moths during their peak circadian calling period (typically 4–6 hours into the scotophase).

• Gland Eversion: Gently apply pressure to the abdomen to evert the pheromone gland.

• Fiber Selection: Expose a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber to the headspace 1–2 mm above the everted gland. Rationale: The mixed-polarity fiber optimally captures medium-chain aliphatic esters.

• Extraction: Allow a 30-minute extraction time at ambient temperature (25°C) to reach equilibrium.

• Desorption: Retract the fiber and immediately insert it into the GC injection port at 250°C for 3 minutes for thermal desorption.

Protocol 2: Dimethyl Disulfide (DMDS) Derivatization

Causality: Standard electron ionization (EI) mass spectrometry causes rampant double-bond migration in aliphatic chains. Consequently, the mass spectrum of a Δ11 isomer is virtually indistinguishable from a Δ9 or Δ10 isomer. DMDS derivatization is a mandatory step because it locks the double bond by forming a stable thioether. Upon ionization, the molecule cleaves predictably between the two sulfur-bearing carbons, yielding diagnostic fragments that definitively prove the (E)-11 configuration[5].

Step-by-Step Methodology:

• Extraction: Extract 10 excised glands in 100 µL of hexane.

• Reaction: Add 50 µL of DMDS and 5 µL of a 5% solution of iodine in ether (acting as a catalyst).

• Incubation: Seal the vial and incubate at 40°C for 16 hours.

• Quenching: Quench the reaction by adding 100 µL of aqueous sodium thiosulfate (5%) to remove the iodine.

• Recovery: Extract the organic layer, concentrate under a gentle stream of high-purity nitrogen, and analyze via GC-MS.

Quantitative Data: Chemical Signatures

The identification of Ethyl (E)-11-hexadecenoate relies on specific chromatographic retention indices and mass spectral fragmentation patterns. Table 1 summarizes the diagnostic parameters used to differentiate this compound from its structural analogs.

Table 1: Mass Spectrometry and Chromatographic Parameters of Target Esters

Compound Name	Molecular Formula	Retention Index (HP-5MS)	Key MS Fragments (m/z)	Diagnostic DMDS Cleavage Fragments (m/z)	Biological Context
Ethyl (E)-11-hexadecenoate	C₁₈H₃₄O₂	~1974	282 (M⁺), 88, 69, 55, 43	173, 203	Bioactive fungal metabolite[2]; Lepidopteran intermediate.
Methyl (Z)-11-hexadecenoate	C₁₇H₃₂O₂	~1890	268 (M⁺), 74, 55, 43	159, 203	Standard Type I precursor[3].
(E)-11-Hexadecenal	C₁₈H₃₄O	~1810	238 (M⁺), 96, 82, 68, 55	173, 159	Primary volatile pheromone[1].

Note: The presence of m/z 88 is the classic McLafferty rearrangement ion diagnostic for ethyl esters, distinguishing it from methyl esters (m/z 74).

Implications for Drug Development and Agrochemicals

Understanding the metabolic fate of Ethyl (E)-11-hexadecenoate bridges chemical ecology and agrochemical development.

• Biocontrol Formulations: The identification of Ethyl (E)-11-hexadecenoate in the secondary metabolome of Metarhizium rileyi[2] suggests that entomopathogenic fungi have evolved to weaponize lepidopteran semiochemicals. Agrochemical developers can synthesize this ester as an additive in biopesticides to disrupt mating behaviors or enhance the virulence of fungal formulations against Noctuidae pests.

• Metabolic Inhibitors: By mapping the Δ11-desaturase pathway[4][5], researchers can design competitive inhibitors that mimic the structure of (E)-11-hexadecenoic acid derivatives. Topically applied inhibitors could shut down pheromone production in agricultural pests, leading to population collapse without the use of broad-spectrum neurotoxic insecticides.

References

• [1] Foster, S. P., & Anderson, K. G. (2022). Stored alcohol and fatty acid intermediates and the biosynthesis of sex pheromone aldehyde in the moth Chloridea virescens. PMC / National Institutes of Health. Available at:[Link]

• [5] Serra, M., et al. (2007). A multifunctional desaturase involved in the biosynthesis of the processionary moth sex pheromone. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• [3] Watanabe, H., et al. (2011). Biosynthetic Pathway for Sex Pheromone Components Produced in a Plusiinae Moth, Plusia festucae. Frontiers in Endocrinology. Available at:[Link]

• [6] Foster, S. P. (2005). The fate of topically applied fatty acids in the sex pheromone gland of the moth Heliothis virescens. PubMed / National Institutes of Health. Available at:[Link]

• [4] Heuskin, S., et al. (2014). Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos. PMC / National Institutes of Health. Available at:[Link]

• [2] ResearchGate Contributors. (2025). Biocontrol efficacy of native Metarhizium rileyi against Spodoptera litura (F) (Lepidoptera: Noctuidae). ResearchGate. Available at:[Link]

Sources

• 1. Stored alcohol and fatty acid intermediates and the biosynthesis of sex pheromone aldehyde in the moth Chloridea virescens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Biosynthetic Pathway for Sex Pheromone Components Produced in a Plusiinae Moth, Plusia festucae [frontiersin.org]
• 4. Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. The fate of topically applied fatty acids in the sex pheromone gland of the moth Heliothis virescens - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis methods for high-purity Ethyl E-11-hexadecenoate standards

Application Note: High-Purity Synthesis and Validation of Ethyl (E)-11-Hexadecenoate for GC-MS Standardization

Introduction & Mechanistic Rationale

Ethyl (E)-11-hexadecenoate (also known as ethyl trans-11-hexadecenoate) is a critical long-chain fatty acid ethyl ester. It is frequently detected in the volatile profiles of fermented beverages, grape musts, and distilled spirits, serving as a key biomarker for lipid metabolism and esterification dynamics during fermentation[1]. Furthermore, its corresponding alcohol and acetate derivatives are primary components of lepidopteran sex pheromones, such as those utilized by Lonomia obliqua[2].

For researchers conducting quantitative GC-MS metabolomics or pheromone biosynthesis assays, securing a stereochemically pure standard (>98% E-isomer) is paramount. Commercially available sources often suffer from Z (cis) isomer contamination due to non-selective catalytic hydrogenation methods.

The Causality of Our Synthetic Strategy: To guarantee absolute stereochemical control, this protocol rejects standard catalytic hydrogenation (which heavily favors Z-alkenes) in favor of a Birch Reduction [2]. By utilizing lithium in liquid ammonia, the reaction proceeds via a radical anion intermediate. Electrostatic repulsion between the radical and the carbanion forces the intermediate into an anti conformation, thermodynamically locking the final product into the E (trans) geometry. The bottom-up synthesis begins with an alkyne alkylation to unambiguously establish the C16 backbone, followed by mild Jones oxidation and Fischer esterification to preserve the double-bond geometry.

Synthetic Workflow Visualization

Figure 1: Stereoselective synthetic workflow for Ethyl (E)-11-hexadecenoate.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the intermediate passes the TLC and NMR validation checkpoints.

Step 1: Alkyne Alkylation (Synthesis of 11-Hexadecyn-1-ol)

• Protection: Dissolve 10-bromo-1-decanol (1 eq) in anhydrous dichloromethane (DCM). Add 3,4-dihydro-2H-pyran (DHP, 1.5 eq) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS). Stir at room temperature for 4 hours to yield the THP-protected bromide.

• Alkylation: In an oven-dried flask under argon, dissolve 1-hexyne (1.2 eq) in anhydrous THF. Cool to -78°C. Dropwise, add n-butyllithium (1.2 eq, 2.5 M in hexanes). Stir for 30 minutes to form the lithium acetylide.

• Coupling: Add the THP-protected bromide (1 eq) followed by DMPU (20% v/v) to accelerate the SN2 substitution. Warm to reflux for 12 hours.

• Deprotection: Quench with saturated NH4Cl. Extract with diethyl ether. Dissolve the crude product in methanol, add catalytic p-toluenesulfonic acid (p-TsOH), and stir for 2 hours to remove the THP group. Purify via silica gel chromatography (Hexanes/EtOAc 9:1).

Step 2: Stereoselective Birch Reduction to (E)-11-Hexadecen-1-ol

• Setup: Equip a 3-neck flask with a dry ice/acetone condenser. Condense 50 mL of anhydrous ammonia (NH3) at -78°C.

• Reduction: Dissolve 11-hexadecyn-1-ol (1 eq) in anhydrous THF and add to the liquid ammonia. Slowly add freshly cut lithium wire (5 eq) in small pieces. The solution will turn a deep, sustained blue, indicating solvated electrons.

• Quenching: Stir for 4 hours at -78°C. Carefully quench by adding solid NH4Cl until the blue color completely dissipates.

• Recovery: Allow the ammonia to evaporate overnight under a fume hood. Extract the aqueous residue with diethyl ether, wash with brine, dry over Na2SO4, and concentrate[2].

Step 3: Jones Oxidation to (E)-11-Hexadecenoic Acid

• Preparation: Dissolve (E)-11-hexadecen-1-ol in acetone and cool to 0°C.

• Oxidation: Dropwise, add freshly prepared Jones Reagent (CrO3 dissolved in aqueous H2SO4) until a persistent orange-red color remains (indicating a slight excess of Cr(VI)).

• Validation: The mild conditions of the Jones oxidation at 0°C prevent double-bond migration. Quench the excess oxidant with isopropanol (solution turns green). Extract with ethyl acetate, wash with water, and concentrate.

Step 4: Fischer Esterification to Ethyl (E)-11-Hexadecenoate

• Esterification: Dissolve the crude (E)-11-hexadecenoic acid in absolute ethanol (0.1 M). Add a catalytic amount of concentrated H2SO4 (0.05 eq).

• Reflux: Heat the mixture to reflux for 12 hours.

• Purification: Cool to room temperature, neutralize carefully with saturated NaHCO3, and extract with hexanes. Dry over MgSO4 and purify via flash chromatography (Hexanes/EtOAc 95:5) to yield the high-purity standard.

Quantitative Data & Validation Metrics

To ensure the trustworthiness of the synthesized standard, verify each intermediate against the physicochemical and spectral parameters outlined in Table 1. The final product should perfectly match the NIST standard reference data for C18H34O2[3].

Table 1: Spectral Validation Checkpoints for Synthesis Intermediates

Compound	MW ( g/mol )	Key ^1H NMR Signatures (CDCl3, δ ppm)	GC-MS Characteristics (EI, 70 eV)
11-Hexadecyn-1-ol	238.41	3.64 (t, 2H, -CH2 OH), 2.14 (m, 4H, -CH2 -C≡C-CH2 -)	M^+ = 238; Weak molecular ion.
(E)-11-Hexadecen-1-ol	240.43	5.38 (m, 2H, transHC=CH ), 3.64 (t, 2H, -CH2 OH)	M^+ = 240; Base peak m/z 55.
(E)-11-Hexadecenoic Acid	254.41	11.0 (br s, 1H, -COOH ), 5.38 (m, 2H), 2.35 (t, 2H, -CH2 COOH)	M^+ = 254; Base peak m/z 60 (McLafferty).
Ethyl (E)-11-hexadecenoate	282.46	5.38 (m, 2H), 4.12 (q, 2H, -OCH2 CH3), 2.28 (t, 2H), 1.25 (t, 3H)	M^+ = 282; Base peak m/z 88 (McLafferty).

Note: The complete absence of a multiplet at δ 5.34 ppm (characteristic of the Z-isomer) in the high-resolution ^1H NMR spectrum confirms >98% E-stereoselectivity.

References

• National Institute of Standards and Technology. (n.d.). E-11-Hexadecenoic acid, ethyl ester. NIST Chemistry WebBook, SRD 69. [Link]

• Shin, K.-J., et al. (2019). Changes of Volatile Compositions in Soju Wash from Fermentation to Distillation Using Different Kinds of Fermentation Starters. ACS Symposium Series, 1303. [Link]

• Zarbin, P. H. G., Lorini, L. M., Ambrogi, B. G., Vidal, D. M., & de Oliveira, A. R. M. (2007). Sex pheromone of Lonomia obliqua: daily rhythm of production, identification, and synthesis. Journal of Chemical Ecology, 33(3), 555-565. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sex pheromone of Lonomia obliqua: daily rhythm of production, identification, and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]

Application Notes and Protocols for Field Trials Utilizing Ethyl E-11-hexadecenoate for Mating Disruption

Introduction

Integrated Pest Management (IPM) is an ecosystem-based strategy that focuses on the long-term prevention of pests and their damage through a combination of techniques such as biological control, habitat manipulation, modification of cultural practices, and use of resistant varieties.[1] Pheromone-based mating disruption is a powerful and highly specific tool within the IPM framework, offering a sustainable alternative to broad-spectrum insecticides.[2][3] This document provides a comprehensive guide for researchers and pest management professionals on the design and implementation of field trials to evaluate the efficacy of Ethyl E-11-hexadecenoate for mating disruption of target lepidopteran pests.

Ethyl E-11-hexadecenoate is a component of the female-produced sex pheromone for several significant agricultural pests, most notably the Navel Orangeworm (Amyelois transitella), a key pest in almond and other nut crops.[4][5] By permeating the atmosphere with a synthetic version of the pheromone, the ability of male moths to locate calling females is severely hampered, leading to a reduction in mating and subsequent larval infestations.[2][6] Successful mating disruption programs can lead to significant reductions in crop damage, often 50% or more, and can be a cost-effective strategy, particularly in orchards with high pest pressure.[4]

These application notes are designed to provide both the theoretical underpinnings and the practical, step-by-step protocols necessary for conducting scientifically rigorous field trials.

Mechanism of Action: Disrupting Chemical Communication

Mating disruption operates on the principle of overwhelming the sensory system of the male insect.[7] Female moths release a species-specific pheromone plume to attract males for mating.[2][8] Males fly upwind, following the increasing concentration gradient of the plume to locate the female.[2]

Field-wide application of synthetic pheromones, such as Ethyl E-11-hexadecenoate, disrupts this process through several proposed mechanisms:

• False-Trail Following: A high concentration of synthetic pheromone creates a multitude of false trails, making it nearly impossible for males to pinpoint the location of a calling female.[8][9]

• Sensory Overload (Adaptation/Habituation): The male's antennal receptors, when constantly exposed to high pheromone concentrations, can become adapted or habituated. This "shuts down" their ability to detect the subtle differences in concentration needed to follow a natural pheromone plume.[6][7]

• Camouflage: The synthetic pheromone permeates the air, effectively masking the natural, weaker pheromone plumes emitted by females.

The ultimate goal is to prevent or significantly delay mating, thereby reducing the number of fertile eggs laid and minimizing the subsequent generation of crop-damaging larvae.[6][9]

Pre-Trial Planning and Considerations

Thorough planning is critical to the success of any mating disruption field trial. The following factors must be carefully considered and documented before deployment.

Target Pest and Site Selection

• Pest Confirmation: Positively identify the target pest and confirm that Ethyl E-11-hexadecenoate is a known component of its sex pheromone.

• Population Assessment: Conduct pre-trial monitoring for at least one season using pheromone-baited traps to establish baseline pest population levels, identify "hot spots" of high pressure, and understand flight timings.[1][10]

• Orchard/Field Characteristics: The ideal trial site is a large, uniformly shaped block (square or rectangular) of at least 5-10 acres.[7][11] Long, narrow orchards have a higher perimeter-to-area ratio, which can reduce efficacy due to pheromone dilution at the edges and increased immigration of mated females.[11]

• Isolation: Whenever possible, trial blocks should be isolated from untreated, infested areas to minimize the immigration of mated females, which is a primary cause of control failure.[7] An isolation distance of 50-100 meters is recommended.[7] Area-wide application involving neighboring growers provides the highest level of efficacy.[11]

Experimental Design

A robust experimental design is essential for generating statistically valid data.

• Control Plots: Untreated control plots are mandatory for comparison. These plots should be of similar size and agronomic condition to the treated plots and located upwind, if a prevailing wind direction exists, to prevent pheromone drift.

• Replication: Treatments should be replicated across multiple, separated blocks to account for field variability. A Randomized Complete Block Design (RCBD) is a common and effective approach, where each block contains all treatments (e.g., pheromone-treated and untreated control).[12]

• Plot Size: As mentioned, individual plots should be a minimum of 5-10 acres.[7] This size helps maintain a sufficient concentration of the pheromone and minimizes edge effects.

• Buffers: A buffer zone should be established between treated and control plots to prevent interference.

Materials and Methods

This section details the necessary equipment and materials for the field trial.

Pheromone Dispensers

A variety of dispenser technologies are available, each with different release rates and application methods.[2][3] The choice of dispenser is as critical as the pheromone itself.[2]

Dispenser Type	Description	Typical Application Rate/Acre	Advantages	Disadvantages
Hand-Applied (Passive)	Plastic ties, clips, or tubes impregnated with the pheromone. Release rate is dependent on temperature and wind.[13]	100 - 400[2][7]	Uniform distribution, season-long release.	Labor-intensive to apply.[12]
Meso-Dispensers	Hand-applied dispensers with a higher pheromone load, allowing for fewer units per acre.[14]	15 - 28[4]	Reduced labor compared to standard passive dispensers.	May have lower release rates than desired.[14]
Aerosol Emitters (Active)	Programmable, pressurized canisters that release puffs of pheromone at set intervals.[6][13]	1 - 2	Low labor for application, can cover large areas.	Requires maintenance, uneven distribution close to the emitter.[13]
Sprayable Formulations	Microencapsulated pheromone applied with conventional spray equipment.	Varies by product	Easy to apply with existing machinery.	May have limited longevity, efficacy can be variable.[10]

Always consult the manufacturer's label for specific application rates and instructions.

Monitoring Traps

Intensive monitoring is crucial for evaluating the effectiveness of a mating disruption program.[2]

Trap Type	Target	Use in Mating Disruption Trial	Notes
Pheromone-Baited Traps	Male Moths	To confirm "trap shutdown" within treated plots.[15]	A significant reduction or complete lack of male captures indicates the pheromone is successfully disrupting orientation.[11] High-load lures may be needed.[7]
Oviposition (Egg) Traps	Females Laying Eggs	To directly assess the impact on reproduction.[5][15]	Can be more labor-intensive but provides a strong correlation with subsequent crop damage.[15]
Bait Traps (e.g., Peterson Trap)	Female Moths	To monitor female flight and population density.[15]	Less sensitive than pheromone traps but captures females directly.[15]

Experimental Protocol: Step-by-Step Guide

This protocol outlines the key steps for deploying and monitoring the mating disruption trial.

Pre-Deployment

• Map the Trial Site: Create detailed maps of all trial plots, including treatment assignments, buffer zones, and locations of monitoring traps.[9]

• Install Monitoring Traps: Place monitoring traps in the field at least two weeks before the anticipated start of the first moth flight. A typical density is one trap per 50 acres, with at least two traps per orchard block.[16] Traps should be placed in the upper third of the tree canopy.[1]

• Baseline Data Collection: Monitor traps weekly to establish the biofix (the first sustained moth capture) which signals the beginning of adult activity and helps time dispenser deployment.

Dispenser Deployment

• Timing: Deploy pheromone dispensers just before or at the very beginning of the first moth flight.[16] This ensures the pheromone is present when the first males emerge.

• Placement:

  • Hang dispensers singly and distribute them evenly throughout the plot.[10]

  • Place them in the upper half of the tree canopy, on sturdy limbs to prevent them from being dislodged.[10][16]

  • Follow the manufacturer's recommended density (dispensers per acre).

  • For new mating disruption plots, consider doubling the application rate on the borders (at least 10 rows) and in known hot spots to counteract higher pest pressure and edge effects.[10][16]

In-Season Monitoring and Data Collection

• Trap Servicing: Service all monitoring traps weekly throughout the season. Record the number of target moths captured in each trap.

• Damage Assessment: Direct assessment of crop damage is the most reliable measure of efficacy.[11]

  • Conduct visual inspections of fruit, nuts, or shoots at key times during the season.

  • For example, examine 20 shoots on 20 trees per block, looking for signs of infestation.[11]

  • At harvest, collect a random sample of at least 1,000 nuts/fruits per plot and assess for larval damage.

• Data Recording: Meticulously record all data, including trap counts, damage assessments, application dates, and any other relevant observations (e.g., extreme weather events).

Visualizations

Experimental Workflow Diagram

Caption: Workflow for a mating disruption field trial.

Mating Disruption Mechanism Diagram

Caption: How mating disruption interferes with insect communication.

Data Analysis and Interpretation

The primary goal of the data analysis is to determine if there is a statistically significant difference in pest pressure and crop damage between the pheromone-treated plots and the untreated control plots.

• Trap Shutdown: Compare the mean number of moths captured per trap per week in treated versus control plots. A successful mating disruption program should result in near-zero captures in the treated plots.[11][15]

• Crop Damage: This is the key metric for efficacy. Compare the percentage of damaged fruit or nuts at harvest between treatments. Use appropriate statistical tests, such as an Analysis of Variance (ANOVA), to determine if the observed differences are statistically significant.

• Economic Analysis: Evaluate the cost-effectiveness of the mating disruption program. A study by the University of California showed that for Navel Orangeworm, mating disruption typically pays for itself at around 1% predicted damage in almonds.[4]

Troubleshooting and Best Practices

• High Trap Captures in Treated Plots: If pheromone traps within the treated block are still catching moths, it may indicate that the dispenser application rate is too low, the dispensers have lost their effectiveness, or there is overwhelming pest pressure.[11]

• Unexpected Crop Damage: Damage in a disrupted plot, especially around the edges, is often due to the immigration of already-mated females from nearby untreated areas.[11] This highlights the importance of large, well-isolated treatment blocks or an area-wide approach.

• Integration with Other IPM Tactics: Mating disruption is most effective when used as part of a comprehensive IPM program.[4] For pests like the Navel Orangeworm, this includes winter sanitation (removal of unharvested "mummy" nuts), monitoring, and potentially targeted insecticide applications, especially in the first few years of a program.[4][5][16]

• Dispenser Storage: Store any unused dispensers in a freezer to preserve the pheromone for the following season.[10]

References

• Manage oriental fruit moths using mating disruption. (2017, April 4). Michigan State University Extension. [Link]

• Zalom, F. G., Haviland, D. R., Symmes, E. J., & Tollerup, K. E. Navel Orangeworm / Almond / Agriculture. UC IPM. [Link]

• Brunner, J. F., & Knight, A. (1993). Mating Disruption. WSU Tree Fruit, Washington State University. [Link]

• Principles of efficacy evaluation for mating disruption pheromones. (2019). EPPO Standard PP 1/264 (2). [Link]

• Mating Disruption Blocks. Virginia Fruit, Virginia Tech. [Link]

• Mating Disruption for Oriental Fruit Moth and Peachtree Borer. Center for Remote Sensing and Spatial Analysis, Rutgers University. [Link]

• Pest Management Options: Mating Disruption. Intermountain Fruit, Utah State University. [Link]

• Mating disruption as a crucial component of your Navel Orangeworm (NOW) IPM program. (2023, August 1). Trécé Inc. [Link]

• A Novel Mating Disruption System Designed for Rapid Deployment of Reservoir Pheromone Dispensers. (2015). New York State Horticultural Society. [Link]

• Mating Disruption Tools for Navel Orangeworm (NOW). (2021, September 13). Almond Board of California [Video]. YouTube. [Link]

• Monitoring for Navel Orangeworm (NOW) Under Mating Disruption. The Almond Board of California. [Link]

• Mating Disruption for the Navel Orangeworm. (2021, August 9). Bio-Integral Resource Center (BIRC). [Link]

• Welter, S., & Cave, F. EVALUATION OF ALTERNATIVE PHEROMONE DISPENSING TECHNOLOGIES FOR CODLING MOTH. [Link]

• Thomson, D., & Thayer, G. (2021, April 1). Codling Moth Mating Disruption Considerations. WSU Tree Fruit, Washington State University. [Link]

• Pest-Mating Disruptors and IPM Lead to Better-Quality Fruit. Penn State Extension. [Link]

• Walton, V. M., et al. (2021). Pheromone Deployment Strategies for Mating Disruption of a Vineyard Mealybug. Journal of Economic Entomology. [Link]

• Pheremone Mating Disrupters for Orchard Pests. (2023, April 24). Penn State Extension. [Link]

• Murray, M., & Alston, D. (2009). Analysis of Codling Moth Mating Disruption Dispensers in a High-Elevation Northern Utah Apple Orchard. Utah State University Extension. [Link]

• Research team boosts environmentally sustainable pest control via insect pheromones. (2022, September 8). University of Nebraska-Lincoln. [Link]

• Ethyl (Z)-9-hexadecenoate a sex pheromone of Syndipnus rubiginosus, a sawfly parasitoid. (2018). Journal of Chemical Ecology. [Link]

• Mating Disruption of Helicoverpa armigera (Lepidoptera: Noctuidae) Using Yeast-Derived Pheromones in Cotton Fields. (2024). Insects. [Link]

Sources

• 1. Pest-Mating Disruptors and IPM Lead to Better-Quality Fruit - Northeastern IPM Center [northeastipm.org]
• 2. Mating Disruption | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 3. Pheremone Mating Disrupters for Orchard Pests – Philadelphia Orchard Project [phillyorchards.org]
• 4. trece.com [trece.com]
• 5. birc.org [birc.org]
• 6. youtube.com [youtube.com]
• 7. Mating Disruption Blocks [virginiafruit.ento.vt.edu]
• 8. Research team boosts environmentally sustainable pest control via insect pheromones | IANR News [ianrnews.unl.edu]
• 9. pp1.eppo.int [pp1.eppo.int]
• 10. Mating Disruption | Intermountain Fruit | USU [intermountainfruit.org]
• 11. Manage oriental fruit moths using mating disruption - MSU Extension [canr.msu.edu]
• 12. nyshs.org [nyshs.org]
• 13. Codling Moth Mating Disruption Considerations | WSU Tree Fruit | Washington State University [treefruit.wsu.edu]
• 14. ucanr.edu [ucanr.edu]
• 15. almonds.org [almonds.org]
• 16. ipm.ucanr.edu [ipm.ucanr.edu]

Application Note: High-Efficiency Extraction of Ethyl E-11-hexadecenoate Using Stir Bar Sorptive Extraction (SBSE) Coupled with TD-GC-MS

Executive Summary

Ethyl E-11-hexadecenoate (Molecular Formula: C18H34O2) is a long-chain fatty acid ethyl ester that plays a critical role as a volatile organic compound (VOC) in the aroma profiles of fermented beverages, such as whiskeys, wines, and enriched grape juices[1]. Quantifying this trace hydrophobic ester in complex aqueous matrices is challenging. Traditional liquid-liquid extraction (LLE) is prone to emulsion formation and solvent artifacts.

Stir Bar Sorptive Extraction (SBSE) offers a highly sensitive, solventless alternative. By utilizing a magnetic stir bar encased in a thick layer of polydimethylsiloxane (PDMS), SBSE provides a significantly larger extraction phase volume (50–250 µL) compared to Solid-Phase Microextraction (SPME) (<1 µL). This guide outlines a self-validating, optimized SBSE-TD-GC-MS protocol designed to maximize the recovery and accurate quantification of Ethyl E-11-hexadecenoate[2].

Mechanistic Rationale & Causality

The extraction of Ethyl E-11-hexadecenoate via SBSE is governed by thermodynamic partitioning between the aqueous sample matrix and the non-polar PDMS phase. The partitioning coefficient ( KPDMS/w​ ) is strongly correlated with the analyte’s octanol-water partition coefficient ( Kow​ ). Because Ethyl E-11-hexadecenoate is highly hydrophobic, it naturally favors the PDMS phase.

To force the reaction to maximum yield, the protocol manipulates the aqueous environment:

• The Salting-Out Effect (30% w/v NaCl): The addition of sodium chloride increases the ionic strength of the aqueous matrix. Water molecules preferentially solvate the dissociated Na+ and Cl− ions, reducing the free water available to hydrate the hydrophobic ester. This thermodynamic shift aggressively drives Ethyl E-11-hexadecenoate into the PDMS phase, significantly boosting recovery[2].

• Matrix Stabilization (pH 3.3): While esters are non-ionizable, adjusting the matrix to an acidic pH standardizes the sample, suppresses the ionization of competing organic acids, and mimics the natural environment of fermented musts. This prevents base-catalyzed ester hydrolysis during the extraction window[2].

• Kinetic Optimization (500 rpm for 45 min): Analyte mass transfer is limited by the static boundary layer surrounding the PDMS coating. Stirring at 500 rpm minimizes this depletion zone without inducing cavitation or mechanical damage to the polymer. A 45-minute extraction ensures the system reaches true thermodynamic equilibrium for long-chain esters[2].

Experimental Workflow

SBSE-TD-GC-MS workflow for extracting Ethyl E-11-hexadecenoate.

Step-by-Step Methodology

This protocol is engineered as a self-validating system. It incorporates internal standardization and rigorous quality control to ensure reproducible quantification.

Phase 1: System Preparation & Baseline Validation

• Twister Conditioning: Condition the PDMS-coated magnetic stir bars (e.g., 10 mm length, 0.5 mm film thickness) in a thermal desorption unit at 300°C for 2 hours under a constant flow of inert helium gas (50 mL/min).

• Blank Validation: Run a conditioned Twister through the complete TD-GC-MS method without sample exposure.

  • Causality: This establishes a true baseline, proving the absence of siloxane bleed or analyte carryover from previous runs.

Phase 2: Sample Preparation

• Aliquotting: Transfer exactly 35.0 mL of the aqueous sample (e.g., enriched grape juice) into a clean 50 mL headspace vial[2].

• Internal Standard (ISTD) Addition: Spike the sample with 70 µL of a working solution of Ethyl nonanoate[2].

  • Causality: Ethyl nonanoate shares similar physicochemical properties with the target analyte but is rarely endogenous to the sample. It acts as an internal control to correct for matrix effects and minor extraction variations.

• Matrix Modification: Add 10.5 g of NaCl (yielding ~30% w/v) and adjust the pH to 3.3 using 2 M citric acid[2]. Cap the vial tightly with a PTFE-coated silicone septum.

Phase 3: SBSE Extraction

• Partitioning: Introduce the conditioned PDMS Twister into the vial. Place the vial on a multipoint magnetic stirrer and extract at 500 rpm for exactly 45 minutes at ambient temperature (25°C)[2].

• Retrieval & Cleanup: Remove the Twister using clean forceps. Briefly rinse it with Milli-Q water to remove adhered salts and sugars, then gently dry it with a lint-free tissue.

  • Causality: Residual salts transferred to the thermal desorption unit can create active sites, which catalyze the thermal degradation of target analytes.

Phase 4: Thermal Desorption (TD) and GC-MS Analysis

• Desorption: Place the dried Twister into a glass desorption tube and insert it into the Thermal Desorption Unit (TDU). Heat the TDU from 40°C to 280°C at a rate of 60°C/min, holding for 5 minutes under helium flow.

• Cryo-Trapping: Focus the desorbed analytes in a Cooled Injection System (CIS) lined with a glass wool liner, maintained at -100°C using liquid nitrogen.

  • Causality: Cryo-focusing physically traps the analytes in a tight band, preventing band broadening and ensuring sharp chromatographic peaks upon injection.

• Injection & GC Separation: Rapidly heat the CIS to 280°C (12°C/s) to inject the analytes onto an HP-5MS fused silica capillary column (30 m × 0.25 mm i.d. × 0.25 µm film thickness) in splitless mode. Program the GC oven: 40°C (hold 2 min), ramp at 5°C/min to 250°C, hold for 10 min.

• MS Detection: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Monitor specific target ions for Ethyl E-11-hexadecenoate (e.g., m/z 88 for the ethyl ester McLafferty rearrangement, and the molecular ion m/z 282)[1].

Quantitative Data & Optimization Summaries

Table 1: Physicochemical Properties & Detection Parameters

Parameter	Value / Description
Compound Name	Ethyl E-11-hexadecenoate
Molecular Formula	C18H34O2
Molecular Weight	282.46 g/mol
Target Matrix	Fermented beverages, enriched grape juice
Internal Standard	Ethyl nonanoate
Primary MS Ions (EI)	m/z 88 (base peak), m/z 282 (M+)

Table 2: SBSE Method Optimization Parameters

Optimization Variable	Tested Range	Optimal Value	Mechanistic Impact
NaCl Concentration	0 - 30% (w/v)	30% (w/v)	Maximizes the salting-out effect; drastically increases PDMS partitioning.
Extraction Time	15 - 60 min	45 min	Achieves thermodynamic equilibrium for long-chain esters.
Stirring Rate	250 - 1000 rpm	500 rpm	Optimizes mass transfer without causing mechanical damage to the PDMS phase.
Matrix pH	2.0 - 7.0	3.3	Stabilizes the biological matrix and prevents base-catalyzed ester hydrolysis.

References

• NIST Mass Spectrometry Data Center. "E-11-Hexadecenoic acid, ethyl ester - the NIST WebBook." National Institute of Standards and Technology. Available at: [Link]

• Martínez, R., Valderrama, N., Moreno, J., & de Bruijn, J. (2017). "Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration." Chilean Journal of Agricultural Research, 77(3). Available at: [Link]

• Rosenberg, E., et al. (2022). "Exploring the volatile profile of whiskey samples using solid-phase microextraction Arrow and comprehensive two-dimensional gas chromatography-mass spectrometry." Journal of Chromatography A. Available at:[Link]

Sources

• 1. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]
• 2. iris.unime.it [iris.unime.it]

Application Note: Thermal Desorption Techniques for Ethyl (E)-11-hexadecenoate Volatile Analysis

Executive Summary

The accurate quantification of trace semi-volatile organic compounds (SVOCs) requires rigorous sample preparation to prevent matrix interference and analyte degradation. Ethyl (E)-11-hexadecenoate (C₁₈H₃₄O₂) is a long-chain unsaturated ester of significant interest in chemical ecology and flavor science. This application note details a highly optimized, self-validating Thermal Desorption Gas Chromatography-Mass Spectrometry (TD-GC-MS) protocol designed to isolate, focus, and quantify this specific ester with high reproducibility.

Biological and Chemical Context

Ethyl (E)-11-hexadecenoate is a complex semiochemical. It has been identified as a critical male-specific sex pheromone in the wings of the tropical butterfly1[1], where it plays a fundamental role in mating behavior. Furthermore, it acts as a key aroma compound contributing waxy and leathery olfactory notes to fermented beverages, such as2[2]. Because it typically exists in trace concentrations within complex biological or food matrices, traditional solvent extraction methods often suffer from co-eluting artifacts and poor sensitivity.

Methodological Rationale: Why TD-GC-MS?

Thermal Desorption (TD) replaces traditional liquid-liquid extraction by utilizing a 3[3]. By trapping volatiles onto a solid sorbent and subsequently releasing them via heat directly into the GC column, TD ensures near 100% transfer efficiency of the analyte. This solvent-free approach dramatically lowers the limit of detection (LOD) and preserves the integrity of the GC-MS system by eliminating solvent expansion volumes that can degrade the MS filament[4].

Experimental Workflow

TD-GC-MS workflow for volatile ester enrichment and analysis.

Step-by-Step Protocol & System Self-Validation

To ensure absolute trustworthiness and reproducibility, this protocol operates as a self-validating system . Every analytical sequence is internally controlled for leaks, breakthrough, and desorption efficiency.

Phase 1: Sorbent Selection and Sample Collection

• Sorbent Conditioning : Utilize stainless steel tubes packed with Tenax TA (35/60 mesh).

  • Causality: Tenax TA is a weak/medium hydrophobic porous polymer. It is specifically chosen because it retains C7–C30 compounds (perfect for a C18 ester like Ethyl (E)-11-hexadecenoate) but allows water vapor to pass through, preventing ice blockages in the cold trap and MS quenching.

• Internal Standard (IS) Spiking : Inject 1 µL of Ethyl nonanoate (10 ng/µL in methanol) directly onto the sampling end of the tube. Sweep with 50 mL/min Helium for 1 minute.

  • Self-Validation: The absolute peak area of the IS serves as a diagnostic tool. A deviation of >10% RSD across a sequence flags pneumatic leaks or trap breakthrough, automatically invalidating the run.

• Sampling : Draw the headspace vapor of the biological or beverage matrix through the tube at 50 mL/min for a total volume of 1 to 5 Liters.

Phase 2: Two-Stage Thermal Desorption

• Primary Desorption : Heat the tube to 280 °C for 10 minutes with a reverse flow of carrier gas.

  • Self-Validation (Double Desorption): On a subset of QC tubes, run the primary desorption sequence twice. The secondary run must yield an analyte peak area of <1% compared to the primary run. Failure to meet this threshold mechanically proves incomplete desorption, prompting an immediate increase in primary heating duration.

• Cold Trap Focusing : Route the desorbed effluent into a Peltier-cooled secondary trap packed with Tenax TA, held at -10 °C.

  • Causality: Primary desorption takes 10 minutes. If fed directly into the GC, the resulting chromatographic peak would be 10 minutes wide, destroying resolution. The cold trap refocuses the analyte into a tight spatial band.

• Secondary Desorption : Rapidly heat the cold trap to 300 °C at a ballistic heating rate (>40 °C/s). The flow is reversed to sweep the focused analyte band directly into the GC column.

Phase 3: GC-MS Analysis

• Separation : Utilize a non-polar to slightly polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm) to separate the ester from background aliphatic hydrocarbons.

• Detection : Operate the MS in Electron Ionization (EI) mode at 70 eV. Monitor the molecular ion (m/z 282) and the characteristic McLafferty rearrangement fragment for ethyl esters (m/z 88).

Quantitative Data Presentation

Table 1: Thermal Desorption (TD) Operational Parameters

Parameter	Setting	Mechanistic Rationale
Sorbent Tube	Tenax TA (35/60 mesh)	Hydrophobic; optimal binding energy for C18 esters without irreversible adsorption.
Pre-Purge	1 min at 50 mL/min	Removes residual oxygen to prevent sorbent oxidation at high temperatures.
Primary Desorption	280 °C for 10 min	Provides sufficient thermal energy to overcome the heat of vaporization for SVOCs.
Trap Temperature	-10 °C	Cryo-focuses analytes to prevent peak broadening prior to GC injection.
Secondary Desorption	300 °C for 3 min	Ballistic heating (>40 °C/s) ensures a narrow-band injection for sharp GC peaks.
Flow Path Temp	200 °C	Prevents condensation of heavy esters within the transfer line.

Table 2: GC-MS Analytical Parameters

Parameter	Setting
Column	HP-5MS (30 m × 0.25 mm i.d. × 0.25 µm film thickness)
Carrier Gas	Helium (99.999%), constant flow at 1.2 mL/min
Oven Program	40 °C (hold 4 min) → ramp 5 °C/min to 280 °C (hold 10 min)
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI), 70 eV
Scan Range	m/z 40–350

References

• Source: PMC (National Center for Biotechnology Information)
• Title: Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration Source: Chilean Journal of Agricultural Research URL
• Title: VOC SVOC analysis by GC thermal desorption Source: Agilent Technologies URL
• Title: Determination of Volatile Compounds in Automotive Interior Materials By Thermal Desorption GC-MS Source: Thermo Fisher Scientific URL

Sources

• 1. Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oes.chileanjar.cl [oes.chileanjar.cl]
• 3. agilent.com [agilent.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Calculating gas chromatography linear retention index for Ethyl E-11-hexadecenoate

Application Note: Determination of the Linear Retention Index (LRI) for Ethyl (E)-11-hexadecenoate via Temperature-Programmed GC-MS

Introduction & Analytical Causality

Ethyl (E)-11-hexadecenoate is a long-chain fatty acid ethyl ester (FAEE) that plays a dual role in analytical biochemistry: it functions as a critical volatile marker in fermented alcoholic beverages (such as apple brandies and malt whiskies)[1][2] and acts as a bioactive component in specific insect pheromone profiles[1][2].

When analyzing complex matrices via Gas Chromatography-Mass Spectrometry (GC-MS), relying solely on mass spectral library matching (e.g., NIST) is analytically insufficient. Electron ionization (EI) mass spectra for geometric isomers—such as the (E) and (Z) configurations of ethyl 11-hexadecenoate—are often virtually indistinguishable[3][4]. To establish a self-validating identification system, researchers must calculate the Linear Retention Index (LRI) . By anchoring the unknown compound's retention time to a homologous series of n-alkanes, the LRI provides an orthogonal data point that relies on molecular boiling point and stationary phase interaction rather than fragmentation patterns[3][4].

Theoretical Framework: The van den Dool and Kratz Equation

Historically, the Kováts Retention Index was developed for isothermal GC runs, relying on a logarithmic relationship between carbon number and retention time[3][5]. However, applying the Kováts formula to temperature-programmed GC is a fundamental analytical error that leads to non-linear distortion[3].

For modern temperature-programmed GC methods, the LRI must be calculated using the van den Dool and Kratz equation (1963)[5][6]:

LRI=100×[n+tR(N)​−tR(n)​tR(x)​−tR(n)​​]

Where:

• tR(x)​ = Retention time of the target analyte (Ethyl (E)-11-hexadecenoate).

• tR(n)​ = Retention time of the n-alkane eluting immediately before the analyte (with n carbon atoms).

• tR(N)​ = Retention time of the n-alkane eluting immediately after the analyte (with N carbon atoms, where N=n+1 ).

Experimental Workflow

Workflow for determining the Linear Retention Index of Ethyl (E)-11-hexadecenoate.

Step-by-Step Methodology

To ensure the LRI acts as a self-validating metric, the experimental conditions between the unknown sample run and the alkane standard run must be strictly identical[5].

Step 1: Reagent and Standard Preparation

• Prepare a homologous series of n-alkanes (C10 through C24) in MS-grade hexane at a concentration of 10 µg/mL.

• Prepare the unknown sample containing Ethyl (E)-11-hexadecenoate (e.g., via Solid-Phase Microextraction (SPME) from a beverage matrix)[7].

Step 2: GC-MS Instrument Configuration

• Column: Non-polar 5% phenyl-methylpolysiloxane (e.g., HP-5MS or DB-5MS, 30 m × 0.25 mm i.d. × 0.25 µm film thickness)[4].

• Carrier Gas: Helium (99.999% purity). Critical Causality: Set to Constant Flow mode (e.g., 1.0 mL/min). Do not use Constant Pressure mode. In temperature-programmed runs, gas viscosity increases with temperature; constant pressure would cause the flow rate to drop, altering the elution temperature and invalidating the LRI[5].

• Temperature Program: Initial hold at 40 °C for 3 min, ramp at 5 °C/min to 250 °C, final hold for 10 min[7][8].

Step 3: Data Acquisition

• Inject 1.0 µL of the n-alkane standard mixture (Split ratio 10:1).

• Inject 1.0 µL of the sample extract (or expose the SPME fiber in the inlet).

• Process the total ion chromatogram (TIC) to extract the absolute retention times ( tR​ ) at the apex of the peaks.

Data Presentation & LRI Calculation

Based on empirical data for a standard 5% phenyl-methylpolysiloxane column, Ethyl (E)-11-hexadecenoate typically yields an LRI of approximately 1974[1]. Below is a structured data table demonstrating the calculation from raw retention times.

Table 1: Retention Time Data for LRI Calculation

Compound	Carbon Number	Retention Time ( tR​ )	Peak Apex Confirmation (m/z)
n-Nonadecane	n=19	28.15 min	57, 71, 85
Ethyl (E)-11-hexadecenoate	Unknown ( x )	29.26 min	88, 282 (M+)
n-Eicosane	N=20	29.65 min	57, 71, 85

Executing the Calculation:

• Identify the bounding alkanes: The analyte elutes between C19 (28.15 min) and C20 (29.65 min).

• Apply the van den Dool and Kratz equation:

  LRI=100×[19+29.65−28.1529.26−28.15​] LRI=100×[19+1.501.11​] LRI=100×[19+0.74]=1974

Troubleshooting & Analytical Integrity

• LRI Drift over Time: If the calculated LRI deviates by > ±5 units from literature values[3], check the column for stationary phase degradation (column bleed). Trimming the front end of the GC column changes the phase ratio and void time, which is why running the alkane standard on the same day as the sample is mandatory for self-validation[5].

• Isomeric Co-elution: If the (Z) isomer is present (e.g., Ethyl (Z)-11-hexadecenoate), it will likely elute very closely to the (E) isomer. To resolve them, a slower temperature ramp (e.g., 2 °C/min) or a polar column (e.g., DB-WAX)[3] may be required, which will completely shift the LRI scale and necessitate a new alkane run.

References

• Van den Dool, H., & Kratz, P. D. (1963). A generalization of the retention index system including linear temperature programmed gas-liquid partition chromatography. Journal of Chromatography A.

• Satora, P., et al. (2020). Saccharomyces bayanus Enhances Volatile Profile of Apple Brandies. ResearchGate.

• Bizzo, H. R., et al. (2023). Use and abuse of retention indices in essential oils analysis. Embrapa.

• Blumberg, L. M. (2010). Temperature-Programmed Gas Chromatography. Wiley-VCH.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 5. Easy and Accurate Calculation of Programmed Temperature Gas Chromatographic Retention Times by Back-Calculation of Temperature and Hold-up Time Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.flvc.org [journals.flvc.org]
• 7. The Role of Keeving in Modulating Fermentation and the Flavour Profiles of Apple Brandy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Resolving Ethyl E/Z-11-Hexadecenoate Isomers in GC-MS

Welcome to the Lipid & Pheromone Analytical Support Center. Separating the geometric isomers of Ethyl 11-hexadecenoate—specifically the trans (E) and cis (Z) configurations—is a notorious bottleneck in lipidomic profiling and pheromone characterization. Because these isomers possess nearly identical boiling points and yield indistinguishable Electron Ionization (EI) mass spectra, standard analytical approaches frequently fail.

This guide provides field-proven troubleshooting protocols, column chemistry insights, and derivatization methodologies to achieve baseline resolution and definitive structural identification.

Workflow for resolving and identifying E/Z geometric isomers using GC-MS and derivatization.

Part 1: Column Chemistry & Thermodynamics (FAQs)

Q: Why do my E and Z isomers co-elute as a single broad peak on a DB-5 column? A: Standard non-polar columns like DB-5 (5% phenyl-methylpolysiloxane) separate analytes primarily based on dispersive forces, which correlate directly with boiling point. The geometric isomers Ethyl E-11-hexadecenoate and Ethyl Z-11-hexadecenoate have virtually identical boiling points and molecular weights. Because they lack significant differences in vapor pressure, a non-polar stationary phase cannot distinguish between them, resulting in complete co-elution.

Q: What is the mechanistic difference when switching to a cyanopropyl column? A: Highly polar columns, such as SP-2560 or HP-88, consist of a 100% cyanopropyl polysiloxane phase[1]. The cyano groups possess strong permanent dipoles that interact directly with the polarizable π -electrons of the analyte's double bond.

• The Causality of Elution Order: The cis (Z) isomer features a "kinked" molecular geometry, which exposes the π -electron cloud more effectively to the stationary phase, inducing a stronger dipole-induced dipole interaction. Conversely, the trans (E) isomer has a linear, thermodynamically relaxed geometry that interacts less strongly. Consequently, the trans (E) isomer will consistently elute before the cis (Z) isomer on these highly polar columns[1].

Quantitative Data: Column Selection Matrix

To optimize your hardware setup, refer to the following performance matrix for C16:1 geometric isomers. Note that emerging Ionic Liquid columns (e.g., SLB-IL111) also offer exceptional orthogonal selectivity for cis/trans separations[2].

Column Type	Example Phases	Primary Separation Mechanism	E/Z Resolution Capability	Elution Order
Non-Polar	DB-5, HP-5	Dispersive forces (Boiling Point)	None (Co-elution)	Co-elute
Polar (PEG)	DB-Wax, HP-INNOWax	Hydrogen bonding / Weak Dipole	Poor to Partial	E then Z
Highly Polar	SP-2560, HP-88	Strong Dipole-Dipole ( π -electron)	Excellent (Baseline)	E then Z
Ionic Liquid	SLB-IL111	Multiple specific ionic interactions	Excellent	E then Z

Part 2: Troubleshooting Guide: Chromatographic Optimization

Symptom: You are using an SP-2560 or HP-88 column, but you are still observing peak shoulders or partial co-elution instead of baseline resolution.

Root Cause: The temperature ramp rate through the critical elution zone is too fast. High ramp rates decrease the residence time of the analytes in the stationary phase, preventing sufficient theoretical plates from interacting with the subtle dipole differences of the isomers.

Corrective Action & Protocol:

• Identify the Elution Zone: Run a standard fast ramp (e.g., 10°C/min) to identify the exact elution temperature of the co-eluting peak (e.g., 175°C).

• Modify the Oven Program: Adjust your GC oven program to ramp quickly to 15°C below the target elution temperature (e.g., 160°C).

• Implement a Micro-Ramp: Shift to a micro-ramp of 1.0°C/min to 2.0°C/min through the elution zone, or hold the temperature isothermally at 170°C[1].

• Optimize Carrier Gas: Cyanopropyl phases are highly viscous. If peaks broaden excessively without separating, increase the carrier gas (Helium or Hydrogen) linear velocity by 10-15% to optimize the van Deemter curve.

• Self-Validating Check: Baseline resolution ( Rs​≥1.5 ) should be achieved. The first peak is definitively the E-isomer, and the second is the Z-isomer.

Part 3: Advanced Methodology: DMDS Derivatization for MS Confirmation

Symptom: You have achieved baseline resolution chromatographically, but the Electron Ionization (EI) mass spectra for the E and Z isomers are identical. How do you definitively prove the double bond position to rule out positional isomers (e.g., 10-hexadecenoate vs. 11-hexadecenoate)?

Root Cause: During standard 70 eV EI-MS, the radical cation formed at the double bond undergoes extensive migration along the aliphatic chain prior to fragmentation. This erases the original position of the double bond.

Corrective Action: Dimethyl Disulfide (DMDS) derivatization. This reaction covalently "locks" the double bond by forming a stable thioether adduct. During EI-MS, the adduct undergoes predictable α -cleavage between the two sulfur-bearing carbons, yielding highly characteristic fragment ions[3][4].

Step-by-Step DMDS Derivatization Protocol

• Self-Validating System: For Ethyl 11-hexadecenoate ( MolecularWeight=282 ), the successful DMDS adduct ( MW=376 ) will show a distinct molecular ion at m/z376 . Cleavage at the original C11-C12 bond will yield two massive diagnostic base peaks: m/z117 (the methyl-end fragment) and m/z259 (the ethyl ester-end fragment). If these three masses are present, the protocol was successful and the double bond is definitively at position 11.

Methodology:

• Sample Preparation: Dissolve ~1 mg of the purified Ethyl 11-hexadecenoate sample (or the extracted lipid mixture) in 100 µL of hexane in a 2 mL glass GC vial.

• Reagent Addition: Add 100 µL of Dimethyl Disulfide (DMDS) to the vial. Add 20 µL of a 5% (w/v) solution of iodine ( I2​ ) in diethyl ether.

  • Causality: The iodine acts as a necessary catalyst, driving the electrophilic addition of the methylthio groups across the sterically hindered π -bond[3].

• Incubation: Seal the vial tightly with a PTFE-lined cap. Incubate at 40°C for 12 hours (or room temperature for 24 hours).

• Reaction Quenching: Add 1 mL of hexane, followed by 1 mL of 5% aqueous sodium thiosulfate ( Na2​S2​O3​ ). Vortex vigorously for 30 seconds.

  • Causality: The thiosulfate reduces the unreacted iodine catalyst to iodide, shifting it entirely into the aqueous phase. This stops the reaction and prevents over-oxidation or degradation of the adducts in the GC inlet.

• Phase Separation: Centrifuge the vial briefly at 2000 rpm to break any emulsion. Carefully extract the upper organic (hexane) layer containing the DMDS adducts and transfer it to a clean GC vial.

• GC-MS Analysis: Inject 1 µL of the organic layer into the GC-MS. Monitor for the diagnostic fragments ( m/z117 and m/z259 ) to confirm the Δ11 position[4].

Sources

• 1. researchgate.net [researchgate.net]
• 2. db-thueringen.de [db-thueringen.de]
• 3. researchgate.net [researchgate.net]
• 4. The scent gland composition of the Mangshan pit viper, Protobothrops mangshanensis - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low esterification yield in Ethyl E-11-hexadecenoate synthesis

Welcome to the Technical Support Center for lipid and pheromone synthesis. The esterification of E-11-hexadecenoic acid with ethanol to form Ethyl E-11-hexadecenoate is a fundamental transformation in the development of agricultural pheromones and lipid-based drug delivery systems.

Despite the apparent simplicity of esterification, researchers frequently encounter low yields, stubborn byproducts, and incomplete conversions. This guide synthesizes field-proven troubleshooting strategies, focusing on the causality behind reaction failures and providing self-validating protocols to ensure high-purity yields.

Reaction Pathways & Mechanistic Bottlenecks

Understanding the mechanistic failure points is the first step in troubleshooting. The diagram below illustrates the two primary synthetic routes—Fischer and Steglich esterification—and their respective bottlenecks.

Mechanistic troubleshooting pathways for Ethyl E-11-hexadecenoate synthesis.

Frequently Asked Questions & Troubleshooting Guide

Q1: My Fischer esterification yield is stuck at 60-65% despite refluxing overnight. How do I push the equilibrium forward? A1: Fischer esterification is an equilibrium-driven process. Because the leaving groups in the forward direction (H₂O) and reverse direction (EtOH) have similar leaving group abilities, the reaction lacks an inherent thermodynamic driving force [1].

• Causality: As water accumulates, Le Chatelier's principle dictates that the rate of the reverse hydrolysis reaction will increase, stalling your yield.

• Troubleshooting: You must actively remove water. Do not rely solely on molecular sieves for large-scale reactions, as they quickly reach saturation. Instead, use a Dean-Stark apparatus with a toluene/ethanol azeotrope to continuously distill water out of the reaction flask [2]. Additionally, using a 5- to 10-fold stoichiometric excess of absolute ethanol will mathematically force the equilibrium toward the ester product.

Q2: I am using a Steglich esterification with DCC and DMAP, but my crude product is contaminated with a stubborn waxy solid, and my yield is low. What is happening? A2: You are likely experiencing two simultaneous issues: the precipitation of dicyclohexylurea (DCU) and the irreversible formation of an N-acylurea byproduct.

• Causality: In a Steglich esterification, the carboxylic acid reacts with DCC to form an O-acylisourea intermediate. If this intermediate does not react quickly with ethanol, it undergoes an intramolecular 1,3-rearrangement to form a stable, unreactive N-acylurea, permanently consuming your starting material [3]. Furthermore, the standard byproduct of DCC is DCU, which is notoriously difficult to remove completely via filtration or chromatography [4].

• Troubleshooting: First, keep the reaction temperature strictly at 0 °C during reagent addition to suppress the rearrangement pathway. Second, ensure you are using a sufficient catalytic amount of DMAP (5–10 mol%), which acts as a superior nucleophile to intercept the O-acylisourea before it can rearrange. Finally, switch your coupling agent from DCC to EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). EDC produces a water-soluble urea byproduct that is effortlessly removed during a basic aqueous workup.

Q3: Are there specific risks to the E-11 double bond during these esterification methods? A3: Yes. While the E-11 (trans) alkene is relatively stable compared to its Z (cis) counterpart, harsh conditions can induce isomerization or oxidation.

• Causality: Using concentrated sulfuric acid (H₂SO₄) under prolonged high-heat reflux can protonate the alkene, leading to carbocation formation and subsequent double-bond migration or polymerization.

• Troubleshooting: If utilizing the Fischer route, replace H₂SO₄ with a milder acid catalyst like p-Toluenesulfonic acid (p-TsOH). Always purge the reaction vessel with Argon or Nitrogen to prevent auto-oxidation of the lipid chain at elevated temperatures. If the substrate proves too sensitive, abandon the Fischer route entirely and utilize the Steglich (EDC/DMAP) protocol, which operates at room temperature under neutral-to-mildly-basic conditions.

Quantitative Method Comparison

To optimize your specific workflow, compare the expected outcomes of the primary esterification strategies below:

Reaction Method	Catalyst / Reagents	Reaction Temp	Typical Yield	Primary Impurity Risk	Workup Complexity
Standard Fischer	H₂SO₄ (conc.)	80 °C (Reflux)	60 - 70%	Unreacted acid, oxidized lipids	Low (Aqueous wash)
Azeotropic Fischer	p-TsOH + Toluene	110 °C (Reflux)	> 95%	Trace double-bond isomers	Medium (Dean-Stark setup)
Steglich (DCC)	DCC + DMAP	0 °C to RT	75 - 85%	N-acylurea, insoluble DCU	High (Laborious filtration)
Steglich (EDC)	EDC·HCl + DMAP	0 °C to RT	> 90%	Trace DMAP	Low (Aqueous wash)

Self-Validating Experimental Protocols

Protocol A: Azeotropic Fischer Esterification (High-Yield Route)

Best for scale-up where the E-11 double bond is protected by an inert atmosphere.

Self-Validation Mechanism: The reaction progress is physically validated by the volumetric accumulation of water in the Dean-Stark trap. For every 1 mole of E-11-hexadecenoic acid consumed, exactly 18 mL (1 mole) of water will collect.

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Purge the system with Argon.

• Reagent Loading: Add E-11-hexadecenoic acid (10.0 g, ~39 mmol), absolute ethanol (18.0 g, ~390 mmol, 10 eq.), and toluene (150 mL).

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.37 g, 5 mol%).

• Reflux & Water Removal: Heat the mixture to a vigorous reflux (oil bath at ~115 °C). The toluene/water/ethanol azeotrope will condense into the trap. The denser water will sink to the bottom.

• Monitoring: Continue refluxing until water ceases to accumulate (typically 6–8 hours). Verify completion via TLC (Hexanes:EtOAc 9:1); the polar acid spot (Rf ~0.2) should completely disappear, replaced by the non-polar ester spot (Rf ~0.8).

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 100 mL) to quench the catalyst and remove unreacted acid. Wash with brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure ethyl ester.

Protocol B: Modified Steglich Esterification (Mild Route)

Best for highly sensitive batches where thermal degradation must be strictly avoided.

Self-Validation Mechanism: The use of EDC·HCl ensures that all coupling byproducts are highly polar. A simple biphasic extraction guarantees the organic layer contains only the target ester, validating the purity of the crude product before chromatography.

• Setup: In an oven-dried 250 mL flask purged with Argon, dissolve E-11-hexadecenoic acid (5.0 g, ~19.6 mmol) and absolute ethanol (1.35 g, ~29.4 mmol, 1.5 eq.) in anhydrous Dichloromethane (DCM, 100 mL).

• Catalyst Addition: Add DMAP (0.24 g, 10 mol%). Stir to dissolve.

• Temperature Control: Submerge the flask in an ice-water bath and allow it to cool to 0 °C for 15 minutes. Causality: Cooling prevents the O-acylisourea from rearranging into the dead-end N-acylurea.

• Coupling: Slowly add EDC·HCl (4.5 g, 23.5 mmol, 1.2 eq.) in portions over 10 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12 hours. Monitor via TLC (Hexanes:EtOAc 9:1).

• Workup: Dilute the reaction with additional DCM (50 mL). Wash the organic phase sequentially with 1M HCl (2 × 50 mL) to remove DMAP and the EDC-urea byproduct, followed by saturated aqueous NaHCO₃ (50 mL) and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to yield Ethyl E-11-hexadecenoate as a clear, pale oil.

References

• Ashenhurst, J. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Steglich Esterification. [Link]

• Watson, S. et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, Royal Society of Chemistry. [Link]

Minimizing baseline noise in Ethyl E-11-hexadecenoate chromatograms

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the chromatographic resolution of long-chain fatty acid ethyl esters (FAEEs). Ethyl (E)-11-hexadecenoate is a critical biomarker and semiochemical[1]. Its accurate quantification is heavily dependent on maintaining a pristine baseline. Because separating the (E)-11 isomer from its (Z)-11 counterpart requires high-polarity columns (e.g., cyanopropyl or polyethylene glycol/Wax phases)[2], analysts often struggle with elevated baseline noise, thermal bleed, and matrix interference.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to restore signal-to-noise (S/N) ratios and ensure self-validating experimental workflows.

Section 1: Diagnostic FAQ – Identifying the Root Cause

Q1: My GC-FID baseline shows a gradual upward drift and high-frequency noise during the temperature ramp. How do I fix this? Causality & Solution: A gradual increase in noise during a temperature program typically indicates column bleed or a saturated carrier gas trap[3]. High-polarity columns used for Ethyl (E)-11-hexadecenoate isomer separation are inherently less thermally stable than non-polar columns. Actionable Step: Perform a condensation test. If the noise is strictly temperature-dependent, condition the column. If the noise persists even at isothermal low temperatures, suspect carrier gas contamination. Replace the oxygen and moisture traps; compromised traps allow contaminants to pass through, oxidizing the stationary phase and causing continuous noise[3].

Q2: I am seeing sudden, erratic spikes superimposed on the baseline. Is my column degrading? Causality & Solution: No. Erratic spiking is rarely a column issue. Spikes are isolated events usually caused by particulate matter entering the detector or electronic faults[3]. In GC-FID, biological matrices (like lipid extracts) can cause silica or carbon build-up on the FID jet. When these deposits flake off into the flame, they create sudden spikes. Actionable Step: Inspect the FID jet. If you are using a packed column or glass wool in the liner, micro-particulates may have blown into the detector[3]. Clean or replace the FID jet and check all signal cable connections for loose contacts[4].

Q3: How can I definitively tell if high-frequency noise is coming from the inlet septum or the carrier gas? Causality & Solution: Both septum bleed (low molecular weight siloxanes) and contaminated carrier gas cause continuous baseline noise[3]. To self-validate the source without breaking the system vacuum/flow: Actionable Step: Lower the inlet temperature by 50°C while keeping the oven and detector temperatures constant. If the noise significantly decreases, the septum is bleeding and requires replacement with a high-temperature Bleed and Temperature Optimized (BTO) septum[5]. If the noise remains unchanged, the contamination is likely originating from the carrier gas lines or the gas cylinder itself[3].

Section 2: Quantitative Impact of Baseline Noise on FAEE Analysis

Baseline noise directly impacts the Limit of Detection (LOD) and Limit of Quantitation (LOQ). For clinical or ecological FAEE profiling, LOQs must be strictly maintained (typically around 60 nM for plasma FAEEs)[6].

Table 1: Quantitative Impact of Noise Sources on Ethyl (E)-11-hexadecenoate Analysis

Noise Source	Chromatographic Symptom	Impact on S/N Ratio	Typical LOQ Shift	Corrective Action
Septum Bleed	High-frequency "hairy" baseline	Decreases by 30-50%	60 nM → >150 nM	Replace septum; lower inlet temp[3].
FID Jet Fouling	Erratic spiking / Baseline jumps	Intermittent signal masking	Unpredictable	Sonicate jet in solvent; replace[4].
Column Bleed	Exponential baseline rise at >220°C	Decreases by >60% at high temps	60 nM → >300 nM	Trim 50 cm from inlet; bake out[4].
Carrier Gas Impurity	High background across all temps	Decreases by 40-70%	60 nM → 200 nM	Replace gas cylinder and inline traps[3].

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, troubleshooting must follow a systematic, self-validating workflow. Use the following protocol to isolate and eliminate baseline noise.

Protocol: Systematic GC Baseline Noise Isolation Objective: Isolate the noise source to the detector, column, or inlet without introducing new variables.

• Step 1: Detector Isolation (Electronic vs. Pneumatic)

  • Cap the detector fitting (remove the column entirely from the detector).

  • Turn on the detector gases (Hydrogen, Air, Makeup) and ignite the FID (or turn on the MS source).

  • Monitor the baseline. Causality: If noise persists, the issue is localized to the detector (dirty jet, contaminated detector gases, or faulty electrometer)[3]. If the baseline is flat, the detector is clean. Proceed to Step 2.

• Step 2: Column Evaluation

  • Reinstall the column into the detector, but leave the inlet side disconnected and capped.

  • Establish carrier flow and heat the oven to the maximum isothermal temperature for your specific polar column (e.g., 240°C for SP-2331)[2].

  • Causality: If noise appears, the column is bleeding or contaminated. Trim 50 cm from the inlet side and condition for 2 hours[4]. If the baseline is clean, the column is intact. Proceed to Step 3.

• Step 3: Inlet and Carrier Gas Verification

  • Reconnect the column to the inlet.

  • Set the inlet to the standard operating temperature (e.g., 250°C).

  • Causality: If noise returns, the issue is in the inlet (septum bleed, dirty liner) or carrier gas. Lower the inlet temperature to differentiate between the two, as described in Q3[3].

Section 4: Diagnostic Workflow Visualization

Diagnostic logic tree for isolating and resolving GC baseline noise during FAEE analysis.

References

• Troubleshooting Gas Chromatograph Baseline Problems - Agilent. agilent.com. 3

• Video Notes GC Troubleshooting Series Part Two: Baseline Disturbances. gcms.cz. 5

• Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC. nih.gov. 1

• 4-2 Baseline Problems | Technical Support - GL Sciences. glsciences.com. 4

• A Gas Chromatography/Electron Ionization−Mass Spectrometry−Selected Ion Monitoring Method for Determining the Fatty Acid Pattern in Food after Formation of Fatty Acid Methyl Esters. acs.org. 2

• Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry. nih.gov.6

Sources

• 1. Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. agilent.com [agilent.com]
• 4. 4-2 Baseline Problems | Technical Support | GL Sciences [glsciences.com]
• 5. gcms.cz [gcms.cz]
• 6. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

FAQ 1: Why does Ethyl (E)-11-hexadecenoate rapidly lose field efficacy, and what is the chemical causality?

Welcome to the Technical Support Center for Pheromone Formulation and Controlled-Release Systems. This guide is specifically designed for researchers, agrochemical scientists, and drug development professionals working on the stabilization of mono-unsaturated ester pheromones, specifically Ethyl (E)-11-hexadecenoate .

Below, you will find an in-depth troubleshooting guide and FAQ addressing the physicochemical challenges of deploying this active ingredient (AI) in field conditions.

Answer: Field failure of Ethyl (E)-11-hexadecenoate dispensers is rarely due to the depletion of the active ingredient; rather, it is driven by three distinct degradation pathways triggered by environmental exposure:

• Photoisomerization (UV-Induced): The most critical failure mode is the UV-catalyzed isomerization of the (E)-11 double bond to the (Z)-11 configuration. UV light provides the activation energy necessary to temporarily break the π -bond, allowing free rotation. In many target pest species, even a 2–5% accumulation of the (Z)-isomer acts as a potent behavioral antagonist, completely inhibiting male attraction[1].

• Auto-Oxidation: Atmospheric oxygen and heat catalyze free-radical oxidation at the allylic carbons adjacent to the double bond, forming hydroperoxides, epoxides, and eventually volatile aldehydes. This not only destroys the AI but creates off-target olfactory noise[1].

• Hydrolysis: As an ethyl ester, the molecule is susceptible to moisture-driven hydrolysis, cleaving into (E)-11-hexadecenoic acid and ethanol. The resulting carboxylic acid lacks the volatility and receptor-binding affinity of the ester[2].

Degradation pathways and stabilization mechanisms for pheromone dispensers.

FAQ 2: What is the optimal polymer matrix to prevent hydrolysis while maintaining zero-order release kinetics?

Answer: To prevent ester hydrolysis, the matrix must be highly hydrophobic to exclude moisture ingress, while possessing a free-volume architecture that allows the lipophilic Ethyl (E)-11-hexadecenoate to diffuse at a controlled rate.

Polyvinyl Chloride (PVC) and High-Density Polyethylene (HDPE) are the industry standards[3]. PVC matrices, when properly plasticized, create a tortuous path for oxygen and water molecules, effectively shielding the AI. Furthermore, the release rate of the pheromone from a PVC or HDPE matrix is governed by Fickian diffusion. By tuning the cross-linking density and surface-area-to-volume ratio of the dispenser, you can achieve near zero-order release kinetics for up to 12 weeks[3].

FAQ 3: Which specific chemical stabilizers should be incorporated, and what is their mechanistic causality?

Answer: A robust dispenser requires a synergistic blend of a primary antioxidant, a UV absorber, and a secondary radical scavenger. Relying on a single stabilizer will result in premature failure.

• UV Absorbers (e.g., Sumisorb 300 / Tinuvin 328): Benzotriazole-based UV absorbers are mandatory to prevent (E) → (Z) isomerization. Mechanistically, they absorb high-energy UV photons and dissipate the energy as harmless thermal heat via a rapid, reversible intramolecular proton transfer between the hydroxyl and nitrogen groups[4].

• Primary Antioxidants (e.g., BHT - Butylated hydroxytoluene): BHT acts as a chain-breaking antioxidant. When auto-oxidation generates an alkylperoxy radical, BHT donates a phenolic hydrogen atom to quench the radical, forming a stable, resonance-stabilized phenoxy radical that halts the degradation cascade[1].

• Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV light; instead, they scavenge free radicals generated by photo-oxidation. They operate via the "Denisov Cycle," where the amine is oxidized to a nitroxyl radical, which traps alkyl radicals and is continuously regenerated, providing long-term stabilization[3].

Table 1: Recommended Stabilizer Formulation for Ethyl (E)-11-hexadecenoate

Additive Class	Recommended Compound	Optimal Conc. (w/w of AI)	Mechanistic Function
UV Absorber	Sumisorb 300 (Benzotriazole)	2.0% - 3.0%	Dissipates UV energy as heat; prevents (E) → (Z) shift.
Primary Antioxidant	BHT (Butylated hydroxytoluene)	1.0% - 2.0%	Quenches peroxy radicals; prevents epoxide formation.
Secondary Stabilizer	HALS (e.g., Tinuvin 770)	0.5% - 1.0%	Regenerative radical scavenger (Denisov cycle).
Carbon Shielding	Carbon Black (Optional)	1.0%	Broad-spectrum physical UV/light blocker.

FAQ 4: How do I formulate and analytically validate these stabilized dispensers? (Self-Validating Protocol)

Answer: To ensure trustworthiness and reproducibility, formulation must be conducted under inert conditions, followed by rigorous analytical validation.

Step-by-Step Formulation & Validation Methodology

Phase 1: Matrix Compounding

• Heat the base polymer (e.g., PVC or HDPE pellets) to its specific melt flow temperature (typically 130°C–150°C) in a twin-screw extruder.

• Introduce the stabilizer package (Sumisorb 300, BHT, and HALS) into the polymer melt. Ensure homogenous dispersion to prevent localized degradation pockets.

Phase 2: Active Ingredient Loading 3. Cool the melt slightly to 90°C–100°C (to prevent thermal degradation of the AI). 4. Inject Ethyl (E)-11-hexadecenoate directly into the extrusion barrel under a continuous Nitrogen ( N2​ ) blanket to prevent premature auto-oxidation. 5. Extrude the homogenized mixture into the desired dispenser geometry (e.g., meso-porous ropes, septa, or flakes) and immediately quench in a chilled water bath (4°C) to lock the polymer structure.

Phase 3: Analytical Validation (HS-SPME GC-MS) To validate that the matrix is successfully protecting the AI and releasing it correctly, you must establish a self-validating analytical loop using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)[5]. 6. Release Rate Validation: Place the cured dispenser in a controlled wind tunnel (25°C, 50% RH). Expose an SPME fiber (e.g., 65 µm PDMS/DVB) to the headspace for 30 minutes to capture the volatilized ester[5]. Desorb in the GC inlet and quantify the area under the curve against an internal standard to confirm zero-order release. 7. Isomeric Purity Validation: Expose a subset of dispensers to a Xenon arc lamp (simulating solar UV) for 72 hours. Extract the remaining AI from the matrix using hexane. Run the extract through a polar GC column (e.g., DB-WAX) to separate the (E) and (Z) isomers. Pass Criteria: The (Z)-isomer peak must remain <2% of the total AI peak area.

Step-by-step formulation and validation workflow for controlled-release matrices.

References

• Ideses, R., & Shani, A. (1988). Chemical protection of pheromones containing an internal conjugated diene system from isomerization and oxidation. Journal of Chemical Ecology. Available at:[Link]

• National Institute of Standards and Technology (NIST). E-11-Hexadecenoic acid, ethyl ester. NIST Chemistry WebBook. Available at:[Link]

• United States Department of Agriculture (USDA). (2003). Sumisorb 300 - Agricultural Marketing Service. Available at:[Link]

• Trécé, Inc. (2024). BROWN MARMORATED STINK BUG MONITORING TRAP AND LURE: PERFORMANCE SUMMARY AND DIRECTIVE. Available at:[Link]

• Demyttenaere, J. C., et al. (2003). Analysis of volatiles of malt whisky by solid-phase microextraction and stir bar sorptive extraction. ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]
• 3. trece.com [trece.com]
• 4. ams.usda.gov [ams.usda.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Co-elution of Ethyl E-11-hexadecenoate in Essential Oil Analysis

Prepared by: Gemini, Senior Application Scientist

Welcome to our dedicated support center for resolving complex chromatographic challenges. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome co-elution issues involving Ethyl E-11-hexadecenoate, a common semiochemical, within the intricate matrix of essential oils.

Introduction: The Analytical Challenge

Ethyl E-11-hexadecenoate (C18H34O2) is a fatty acid ethyl ester that functions as a component of insect pheromone blends.[1][2][3][4] Its accurate identification and quantification are critical for research in chemical ecology, the development of sustainable pest management strategies, and potentially for discovering novel bioactive molecules.[4] However, essential oils are notoriously complex mixtures, often containing hundreds of volatile and semi-volatile compounds such as terpenes, terpenoids, and other esters.[5][6][7][8][9] This complexity makes the gas chromatographic (GC) analysis of trace components like Ethyl E-11-hexadecenoate highly susceptible to co-elution, where multiple compounds elute from the column simultaneously, compromising analytical accuracy.[5][10][11]

This guide provides a logical, step-by-step workflow to diagnose and resolve these challenging co-elution problems, moving from fundamental method optimization to advanced separation techniques.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Problem

This section addresses foundational questions about identifying and confirming co-elution.

Q1: What exactly is co-elution and why is it so common with essential oils?

A: Co-elution occurs when two or more distinct chemical compounds exit the gas chromatography column at the same time, resulting in a single, overlapping chromatographic peak.[11] In a system designed for separation, this is a critical failure that prevents accurate identification and quantification.[11]

Essential oils are a prime environment for co-elution because they are composed of a vast number of structurally similar isomers and compounds with close boiling points and polarities.[5][6] When using a standard single-dimension GC analysis, the peak capacity (the number of peaks that can be separated in a given run) is often insufficient to resolve every single component in such a complex sample.[12]

Q2: My chromatogram shows a single, symmetrical peak at the expected retention time. How can I be sure if Ethyl E-11-hexadecenoate is co-eluting with another compound?

A: Visual inspection alone is not always sufficient. While a distorted peak with a "shoulder" or a clear doublet is a strong indicator of co-elution, perfectly co-eluting compounds can hide under a symmetrical peak.[11] If you are using a mass spectrometer (MS) as your detector, you have a powerful tool to confirm peak purity.

The Self-Validating Protocol: Mass Spectral Analysis

• Acquire Mass Spectra Across the Peak: Instead of just examining the spectrum at the peak's apex, acquire spectra at multiple points across the peak profile (e.g., the upslope, the apex, and the downslope).

• Compare the Spectra: If the peak is pure (contains only Ethyl E-11-hexadecenoate), the mass spectra and the ratio of ion abundances will be identical at every point.

• Identify Inconsistencies: If the mass spectra or the ion ratios change across the peak, it is definitive evidence of a co-eluting compound.[11] You may see fragment ions appearing or disappearing, or their relative intensities may shift significantly.

This process of examining spectra across the peak is a self-validating system; a consistent spectrum confirms purity, while a changing spectrum confirms co-elution.

Part 2: The Troubleshooting Workflow: From Optimization to Resolution

When co-elution is confirmed, a systematic approach is essential. The following workflow provides a logical progression from simple parameter adjustments to more advanced solutions.

Caption: A logical workflow for diagnosing and resolving co-elution issues.

Q3: How can I use the oven temperature program to resolve co-elution?

A: The temperature program directly controls how much time analytes spend interacting with the stationary phase. Modifying it is often the quickest and most effective first step. A slower temperature ramp gives closely eluting compounds more time to separate.[13]

Protocol 1: Optimizing the GC Temperature Program

Objective: To improve the resolution between Ethyl E-11-hexadecenoate and a co-eluting interferent by modifying the temperature gradient.

Methodology:

• Establish a Baseline: Run your current method and record the retention time (RT) and the exact oven temperature at which the co-eluting peak elutes. This is your elution temperature.

• Decrease the Ramp Rate: Create a new method where the temperature ramp leading up to the elution temperature is significantly slower. For example, if the original ramp was 15°C/min, try a new method with a 5-7°C/min ramp in that region.[13] This increases the analysis time but often provides the necessary resolution.

• Introduce a Mid-Ramp Isothermal Hold (If Necessary): If a slower ramp is insufficient, add a brief isothermal (constant temperature) hold just before the known elution temperature of the co-eluting pair.[13] This can provide the extra time needed for the compounds to separate fully.

• Evaluate Results: Compare the chromatogram from each new method to the baseline run. Assess the resolution (Rs) between the target peaks. Continue with small, iterative adjustments until baseline separation (Rs ≥ 1.5) is achieved or no further improvement is observed.

Q4: I've optimized the temperature program, but the issue persists. Should I change my GC column?

A: Yes. If a thorough optimization of the temperature program and flow rate does not resolve the co-elution, the stationary phase chemistry is very likely not selective enough to differentiate between the analytes.[13][14] The stationary phase is the single most important factor dictating the selectivity of a separation.[15]

Causality: Different stationary phases separate compounds based on different chemical interactions (e.g., boiling point, polarity, dipole-dipole interactions). Ethyl E-11-hexadecenoate is a long-chain ester. If it is co-eluting with another compound of similar boiling point on a non-polar column (which primarily separates by boiling point), switching to a more polar column can introduce new separation mechanisms (like dipole-dipole interactions) that can resolve the two compounds.

Table 1: GC Column Stationary Phase Selection Guide

Stationary Phase Type	Polarity	Common Chemistry	Selectivity Mechanism	Application for Essential Oils
Non-Polar	Low	100% Dimethylpolysiloxane (e.g., DB-1) or 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms)[1]	Van der Waals forces; separates primarily by boiling point.	Good for general screening and separating hydrocarbons from more polar compounds. Often the starting point.
Mid-Polar	Medium	50% Phenyl-Methylpolysiloxane or 6% Cyanopropylphenyl[16]	Increased dipole-dipole and π-π interactions.	Excellent for separating compounds with similar boiling points but different polarities. Highly effective for resolving esters from other oxygenated compounds.
Polar (WAX)	High	Polyethylene Glycol (PEG) (e.g., DB-WAX)[16][17]	Hydrogen bonding and strong dipole-dipole interactions.	Best for separating highly polar compounds like alcohols and free fatty acids. Can provide unique selectivity for esters like Ethyl E-11-hexadecenoate.

Q5: How do column dimensions (length, ID, film thickness) impact my separation?

A: While stationary phase chemistry dictates selectivity, the physical dimensions of the column control its efficiency and retention. Adjusting these can fine-tune your separation.

Table 2: Impact of GC Column Dimensions on Separation

Parameter	Change	Effect on Resolution	Effect on Analysis Time	Rationale & Best Use Case
Length	Increase	Increases	Increases	Longer columns provide more theoretical plates, enhancing resolving power for very complex samples. A 60m column can resolve peaks a 30m column cannot.[18]
Internal Diameter (ID)	Decrease	Increases	Decreases	Narrower columns (e.g., 0.18 mm) are more efficient (generate sharper peaks) but have lower sample capacity. Best for achieving high resolution quickly.[15][18]
Film Thickness	Increase	Increases (for volatile compounds)	Increases	A thicker stationary phase film increases retention, which can improve the separation of very volatile compounds that elute early in the run.[15][18]

Part 3: Advanced Solutions for Intractable Co-elution

If optimizing the 1D-GC system is insufficient, the complexity of the essential oil matrix requires more powerful techniques.

Q6: Could my sample preparation be the source of the co-elution problem?

A: Absolutely. An ineffective sample preparation method can fail to remove interfering compounds from the sample matrix.[10][13] If matrix components have similar volatility and polarity to Ethyl E-11-hexadecenoate, they can co-elute and interfere with the analysis.

Solution: Solid Phase Extraction (SPE) Cleanup

SPE is a powerful technique that uses a solid sorbent to selectively retain either the analytes of interest or the interfering matrix components, providing a much cleaner extract for GC analysis.[10][19]

Protocol 2: General SPE Cleanup Workflow

Objective: To remove polar or non-polar interferences from the essential oil sample prior to GC analysis.

• Select the Sorbent: Choose an SPE cartridge based on the nature of the interference. For example, a silica or diol sorbent can be used to retain highly polar matrix components while allowing the less polar Ethyl E-11-hexadecenoate to pass through.

• Condition the Cartridge: Wash the SPE cartridge with a strong solvent followed by the elution solvent to activate the sorbent.

• Load the Sample: Dilute the essential oil in a non-polar solvent (e.g., hexane) and pass it through the cartridge.

• Wash: Wash the cartridge with a weak solvent to remove any remaining weakly-bound interferences.

• Elute: Elute the target analyte (Ethyl E-11-hexadecenoate) using a stronger solvent.

• Analyze: Concentrate the eluted fraction and inject it into the GC-MS system.

Q7: I have a highly complex oil and still face co-elution. When is it time to use Multidimensional GC (MDGC)?

A: You should consider MDGC when you have exhausted 1D-GC optimization and sample cleanup, and still cannot achieve baseline resolution. MDGC is the definitive technique for analyzing analytes in highly complex matrices like essential oils.[5][6][12][20]

The Principle: Orthogonal Separation

MDGC, also known as heart-cutting or GC-GC, uses two columns with different (orthogonal) stationary phases connected in series.[20] A common setup is a non-polar column first, followed by a polar column. The system allows a specific, narrow fraction—the "heart-cut"—containing the co-eluting peaks from the first column to be selectively transferred to the second column for an additional, powerful separation.[5][21] This dramatically increases the peak capacity and resolving power of the system.[12]

Caption: Workflow of a Multidimensional GC (MDGC) heart-cutting system.

This advanced technique provides a secondary, high-resolution separation dimension precisely where it is needed, making it an unparalleled tool for resolving the most challenging co-elution problems in essential oil analysis.[21]

References

• Multidimensional Gas Chromatography: Benefits and Considerations for Current and Prospective Users. (2022). LCGC International. [Link]

• Multidimensional GC Analysis of Complex Samples. (n.d.). GERSTEL. [Link]

• Multidimensional gas chromatography (MDGC). (2025). Crawford Scientific. [Link]

• Multidimensional Gas Chromatography. (n.d.). GERSTEL. [Link]

• Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry. (2024). STAR Protocols. [Link]

• Gas chromatography. (n.d.). MACHEREY-NAGEL. [Link]

• Innovations Transforming Sample Preparation Techniques for GC-MS Analysis. (2024). Drawell. [Link]

• GC × GC/TOF MS technique—A new tool in identification of insect pheromones: Analysis of the persimmon bark borer sex pheromone gland. (n.d.). Scilit. [Link]

• Multidimensional Gas Chromatography. (n.d.). Agilent. [Link]

• E-11-Hexadecenoic acid, ethyl ester. (n.d.). NIST WebBook. [Link]

• Mass spectra recorded by GC/MS analysis of a crude pheromone extract of... (n.d.). ResearchGate. [Link]

• Gas Chromatography Problem Solving and Troubleshooting. (n.d.). Agilent. [Link]

• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. [Link]

• Sample Preparation Techniques for Gas Chromatography. (n.d.). IntechOpen. [Link]

• In-situ lipid profiling of insect pheromone glands by Direct Analysis in Real Time Mass Spectrometry. (2022). bioRxiv. [Link]

• Sample Preparation Techniques for Gas Chromatography. (n.d.). SciSpace. [Link]

• How Sample Preparation Affects GC-MS Results: Purge-and-Trap, Headspace, Derivatization & More. (2025). ResolveMass Laboratories Inc.[Link]

• Chemical Properties of Hexadecanoic acid, ethyl ester (CAS 628-97-7). (n.d.). Cheméo. [Link]

• Showing Compound Ethyl hexadecanoate (FDB001022). (2010). FooDB. [Link]

• GC Column Comparison Chart – Agilent, Restek, Phenomenex Equivalents. (n.d.). GL Sciences. [Link]

• GC Troubleshooting Guide. (2023). GL Sciences. [Link]

• Recommended GC Columns for USP Phase Classification. (n.d.). Agilent. [Link]

• GC Column Selection Guide. (n.d.). Greyhound Chromatography. [Link]

• Determination of Alkyl Esters Content by Gas Chromatography: Validation of Method Based on Short Column and Response Factor. (n.d.). SciELO. [Link]

• Application of Ethyl Esters and d3-Methyl Esters as Internal Standards for the Gas Chromatographic Quantification of Transesterified Fatty Acid Methyl Esters in Food. (2006). ACS Publications. [Link]

• Aroma Compounds in Essential Oils: Analyzing Chemical Composition Using Two-Dimensional Gas Chromatography–High Resolution Time-of-Flight Mass Spectrometry Combined with Chemometrics. (2023). Molecules. [Link]

• Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples. (2019). Journal of Food and Drug Analysis. [Link]

• Identification of Aromatic Fatty Acid Ethyl Esters. (n.d.). University of Groningen. [Link]

• Ethyl (11z)-11-hexadecenoate (C18H34O2). (n.d.). PubChem. [Link]

• Qualitative Analysis of Essential Oils Using GC/MS with Hydrogen Carrier Gas and the Agilent HydroInert Source. (2024). Agilent. [Link]

• GC-MS Characterization of the Compounds in Some Essential Oils. (2025). ResearchGate. [Link]

• Quantitative evaluation of essential oils for the identification of chemical constituents by gas chromatography/mass spectrometry. (n.d.). Archives of Agriculture and Environmental Science. [Link]

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Technical Support Center: Troubleshooting Volatility Loss of Ethyl (E)-11-hexadecenoate

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Ethyl (E)-11-hexadecenoate is a semi-volatile monounsaturated fatty acid ethyl ester found in complex biological matrices, ranging from butterfly androconia[1] to fermented beverages like apple brandy[2] and soju[3].

Because of its unique physicochemical properties—a long lipophilic carbon chain combined with a volatile ester functional group—researchers frequently encounter "vanishing analyte" syndrome during sample preparation. This guide breaks down the thermodynamic and kinetic causality behind these losses and provides self-validating protocols to ensure absolute quantitative integrity.

Part 1: Diagnostic Q&A – Understanding the Causality of Loss

Q1: Why does Ethyl (E)-11-hexadecenoate exhibit unexpected volatility loss during nitrogen blowdown, despite its relatively high molecular weight? A: While Ethyl (E)-11-hexadecenoate (C18H34O2) is a long-chain ester, its vapor pressure is non-negligible under dynamic conditions. During nitrogen blowdown (evaporation under a gas stream), the rapid expansion of the carrier solvent creates an azeotrope-like co-evaporation effect. The kinetic energy transferred by the N₂ stream strips the ester from the liquid phase. The Fix: You must lower the partial vapor pressure of the analyte at the final concentration stage. Add a "keeper solvent" (e.g., 20 µL of dodecane) before blowdown. The keeper solvent has a significantly lower vapor pressure than primary extraction solvents (like hexane) and retains the lipophilic ester in the liquid phase as the bulk solvent evaporates.

Q2: My Headspace Solid-Phase Microextraction (HS-SPME) recoveries for this ester are highly variable. What is causing this instability? A: Variability in HS-SPME for medium-to-long-chain esters stems from incomplete thermodynamic equilibration between the liquid matrix and the headspace. In aqueous samples (like fermentation broths or wine matrices), this highly lipophilic ester tends to form micelles or bind to matrix proteins rather than volatilizing into the headspace[3]. The Fix: You must force the analyte into the headspace using the "salting-out" effect. Adding an excess of NaCl increases the ionic strength of the aqueous phase, drastically reducing the solubility of the non-polar ester[4]. Furthermore, strictly controlling the incubation temperature to 40 °C ensures the headspace reaches equilibrium before fiber exposure.

Q3: How do I distinguish between true volatility loss and surface adsorption in my sample vials? A: Because Ethyl (E)-11-hexadecenoate is highly lipophilic, it readily adsorbs to the active silanol groups on untreated borosilicate glass or the hydrophobic surfaces of plasticware. This adsorption mimics volatility loss. The Fix: Implement a self-validating system using an internal standard (IS) with nearly identical physicochemical properties, such as Ethyl nonanoate[5]. If the absolute peak area of both the IS and the target ester drops proportionally across serial dilutions, you are experiencing surface adsorption. Switch to silanized glass vials to passivate active sites.

Part 2: Troubleshooting Visualization

Fig 1. Decision tree for diagnosing and resolving ester volatility loss.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must be a self-validating system. Follow these field-proven methodologies to eliminate volatility loss.

Protocol A: Optimized HS-SPME-GC-MS Workflow

Objective: Extract Ethyl (E)-11-hexadecenoate from aqueous/biological matrices with >90% reproducible recovery.

• Sample Preparation: Transfer exactly 4.0 mL of the liquid sample into a 10-mL precision-thread silanized SPME glass vial[4].

• Salting-Out: Add 0.5 g of anhydrous Sodium Chloride (NaCl) to the vial. Causality: This decreases analyte solubility in the aqueous phase, driving it into the headspace.

• Internal Standardization: Spike the sample with 10 µL of a pre-diluted internal standard solution (e.g., Ethyl nonanoate at 5 mg/L in ethanol)[5]. Causality: This validates the recovery efficiency of every run.

• Sealing: Immediately seal the vial with a PTFE/silicone perforable septum screw cap to prevent premature volatilization.

• Equilibration: Incubate the vial in an autosampler agitator at 40 °C for 15 minutes at 300 RPM[4].

• Extraction: Expose a 50/30 μm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) SPME fiber to the headspace for 30 minutes at 40 °C[3].

• Desorption: Retract the fiber and immediately inject it into the GC-MS inlet. Desorb at 250 °C for 3 minutes in splitless mode.

Fig 2. Optimized HS-SPME workflow for volatile ester extraction.

Protocol B: Liquid-Liquid Extraction (LLE) with Controlled Concentration

Objective: Extract the ester from solid tissues (e.g., insect glands) without N₂ blowdown evaporation loss[1].

• Extraction: Submerge the tissue sample in 500 µL of high-purity hexane in a silanized glass vial.

• Agitation: Sonicate the vial in a cold water bath (4 °C) for 10 minutes to extract the lipids and esters.

• Keeper Solvent Addition: Add exactly 20 µL of dodecane to the hexane extract.

• Concentration: Gently evaporate the hexane under a mild stream of high-purity nitrogen (N₂) at room temperature until the volume reaches exactly 20 µL (the volume of the keeper solvent). Do not evaporate to complete dryness.

• Analysis: Inject 1 µL of the concentrated extract directly into the GC-MS.

Part 4: Quantitative Optimization Data

Use the following tables to benchmark your experimental setup and validate your parameter choices.

Table 1: SPME Fiber Selection for Semi-Volatile Esters

Fiber Coating	Polarity	Affinity for C16 Esters	Recommendation
50/30 μm DVB/CAR/PDMS	Bipolar	High	Optimal . Captures broad range of volatiles and semi-volatiles without displacement.
100 μm PDMS	Non-polar	Moderate	Acceptable for highly lipophilic extracts, but lower overall capacity.
85 μm PA (Polyacrylate)	Polar	Low	Not recommended. Poor recovery for long-chain lipophilic esters.

Table 2: Parameter Optimization & Causality for HS-SPME

Parameter	Sub-optimal Condition	Optimized Condition	Causality for Improvement
Ionic Strength	No salt added	0.5 g NaCl per 4 mL	Decreases aqueous solubility, thermodynamically driving the ester into the headspace.
Equilibration Temp	25 °C (Room Temp)	40 °C	Increases the vapor pressure of the C16 ester without causing thermal degradation.
Internal Standard	None	10 µL Ethyl nonanoate	Provides a self-validating baseline to differentiate matrix suppression from true volatility loss.

References

• Changes of Volatile Compositions in Soju Wash from Fermentation to Distillation Using Different Kinds of Fermentation Starters - ACS Publications. 3

• Effect of vineyard location on the sensory and chemical parameters applying control vinification conditions - Food Chemistry (via Massey University). 4

• Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC. 1

• Saccharomyces bayanus Enhances Volatile Profile of Apple Brandies - PMC. 2

• The Role of Keeving in Modulating Fermentation and the Flavour Profiles of Apple Brandy - MDPI.5

Sources

• 1. Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Saccharomyces bayanus Enhances Volatile Profile of Apple Brandies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mro.massey.ac.nz [mro.massey.ac.nz]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Comparative Aroma Profiling of Ethyl (E)-11-hexadecenoate and Methyl Hexadecanoate

Executive Summary

In the formulation of advanced fragrances and the profiling of fermented beverages, long-chain fatty acid esters present a unique analytical challenge. Unlike highly volatile monoterpenes or short-chain acetates, C16-backbone esters operate at the threshold of human olfactory detection due to their low vapor pressures. This guide provides an objective, data-driven comparison between two structurally related but functionally distinct compounds: Ethyl (E)-11-hexadecenoate and Methyl hexadecanoate (commonly known as methyl palmitate). By examining their thermodynamic behavior, sensory impact, and chromatographic signatures, researchers can better leverage these molecules in flavor and fragrance (F&F) development.

Mechanistic Causality: Structure-Odor Relationships

The olfactory impact of an ester is intrinsically linked to its volatility, which is governed by its molecular weight, carbon chain length, and degree of saturation.

• Methyl Hexadecanoate (Methyl Palmitate): As a saturated, straight-chain fatty acid methyl ester, methyl hexadecanoate exhibits highly ordered crystal packing, resulting in a melting point of 32–35 °C. Because it melts near human body temperature and possesses a very low vapor pressure (~0 hPa at 20 °C), it acts as a "ghost" on a smelling blotter[1]. Mechanistically, it does not project into the headspace to interact strongly with olfactory receptors. Instead, it functions as a textural modifier—providing a waxy, fatty, and faint orris-like body that enhances the skin-like warmth of powdery floral compositions[1].

• Ethyl (E)-11-hexadecenoate: The introduction of an ethyl group and a trans (E) double bond at the 11-position fundamentally alters the molecule's thermodynamic profile. The double bond introduces a rigid "kink" in the aliphatic chain, disrupting the van der Waals forces between molecules and lowering the melting point. This subtle increase in volatility allows Ethyl (E)-11-hexadecenoate to partition more readily into the headspace. Consequently, it presents a more distinct sensory profile, characterized by waxy, leather, and slightly fruity notes. It is frequently identified as an odor-active contributor in complex matrices like apple brandy[2] and thermomacerated grape musts[3].

Comparative Aroma Profiles & Quantitative Data

To objectively compare these compounds, we must look at their Linear Retention Indices (LRI) and sensory descriptors derived from Gas Chromatography-Olfactometry (GC-O).

Table 1: Physicochemical and Sensory Comparison

Property / Metric	Methyl Hexadecanoate	Ethyl (E)-11-hexadecenoate
CAS Number	112-39-0	N/A (Formula: C18H34O2)[4]
Molecular Weight	270.45 g/mol	282.46 g/mol [4]
Melting Point	32–35 °C	Liquid at room temperature
Aroma Descriptors	Waxy, fatty, faint orris, candle-wax[1]	Waxy, leather, fruity[3]
Odor Strength/Impact	2/10 (Very Low)[1]	Moderate
Primary Application	Textural modifier, fixative, biodiesel standard[1]	Flavor contributor in fermented beverages[2][3]
LRI (HP-5MS Column)	~1920 - 1930	~1967 - 1974[2][3]

Self-Validating Experimental Protocol: HS-SPME-GC-O/MS

To accurately profile long-chain esters with low vapor pressures, traditional liquid injection is inadequate due to the risk of thermal degradation and matrix interference. We employ Headspace Solid-Phase Microextraction (HS-SPME) coupled with GC-O/MS. This protocol is self-validating: the Mass Spectrometer (MS) provides exact mass-to-charge (m/z) ratios for chemical identification, while the olfactometry port provides simultaneous human sensory validation, ensuring that the detected chemical actually contributes to the aroma profile[5].

Step-by-Step Methodology:

• Sample Equilibration & Internal Standardization: Place 5.0 mL of the sample (e.g., fermented beverage or fragrance dilution) into a 20 mL headspace vial. Add 10 µL of an internal standard (e.g., Ethyl nonanoate) to validate extraction efficiency and calculate relative peak areas[3]. Seal with a PTFE/silicone septum.

  • Causality: The internal standard ensures that any fluctuations in fiber adsorption kinetics are mathematically normalized, validating the quantitative output.

• HS-SPME Extraction: Incubate the vial at 40 °C for 15 minutes to drive volatile partitioning into the headspace. Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes.

  • Causality: The mixed-polarity fiber coating is highly efficient at trapping both the slightly polar ester linkages and the non-polar aliphatic tails of C16-backbone esters.

• Thermal Desorption & GC Separation: Retract the fiber and insert it into the GC inlet at 250 °C for 5 minutes in splitless mode. Separate the analytes on an HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm) using a temperature gradient (e.g., 40 °C to 240 °C at 5 °C/min)[3].

• Effluent Splitting (MS & GC-O): Route the column effluent through a 1:1 microfluidic splitter. Half the flow enters the Mass Spectrometer (electron ionization at 70 eV) for spectral library matching (NIST/Wiley)[3].

• Posterior Intensity Olfactometry: The other half of the flow is directed to a heated sniffing port (GC-O). A trained sensory panelist records the odor descriptor and intensity (scale 1-5) exactly as the compound elutes[5].

  • Causality: This dual-detection system prevents "phantom peaks" (MS peaks with no odor) and "unidentified odors" (odors with no MS peak) from skewing the aroma profile.

Analytical Workflow Visualization

Figure 1: Self-validating HS-SPME-GC-O/MS workflow for aroma profiling.

Conclusion

While Methyl hexadecanoate and Ethyl (E)-11-hexadecenoate share a similar long-chain aliphatic backbone, their structural nuances dictate entirely different roles in formulation. Methyl hexadecanoate's saturated structure and high melting point render it a silent textural modifier, perfect for adding waxy realism to powdery accords without disrupting the volatile top notes[1]. Conversely, the unsaturation in Ethyl (E)-11-hexadecenoate lowers its melting point and increases its headspace partitioning, allowing it to actively contribute waxy, leather, and fruity notes to the complex aroma profiles of fermented products[2][3].

References

• Methyl Palmitate - Fraterworks: Odour Impact Scale , Fraterworks. 1

• Methyl palmitate CAS# 112-39-0: Odor profile, Molecular properties , Scent.vn.

• E-11-Hexadecenoic acid, ethyl ester - the NIST WebBook , NIST. 4

• Methyl palmitate = 97 112-39-0 - Sigma-Aldrich , Sigma-Aldrich.

• Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration , Chilean Journal of Agricultural Research. 3

• Chemical Composition and Aromatic Profiles of Essential Oil from Rosa laevigata by GC , Maxwell Science. 5

• The Role of Keeving in Modulating Fermentation and the Flavour Profiles of Apple Brandy , MDPI. 2

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• 4. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]
• 5. maxwellsci.com [maxwellsci.com]

Validation of Ethyl E-11-hexadecenoate Linear Retention Index Against the NIST Library: A Comprehensive GC-MS Comparison Guide

Introduction: The Analytical Challenge of Isomeric Esters

Ethyl E-11-hexadecenoate (also known as ethyl trans-11-hexadecenoate) is a long-chain fatty acid ethyl ester (FAEE) frequently identified in complex biological and fermented matrices, ranging from cold-climate grape wines and apple brandies to the glandular secretions of mammals[1][2][3].

In Gas Chromatography-Mass Spectrometry (GC-MS), identifying such compounds poses a distinct challenge. Mass spectra (MS) alone are often insufficient to distinguish between closely related positional or geometric isomers of hexadecenoic acid ethyl esters, as they yield nearly identical electron ionization (EI) fragmentation patterns. To achieve definitive identification, Application Scientists rely on the Linear Retention Index (LRI) —an orthogonal validation metric that standardizes chromatographic retention times against the authoritative National Institute of Standards and Technology (NIST) Chemistry WebBook[3][4].

This guide provides a rigorous, self-validating methodology for determining and comparing the LRI of Ethyl E-11-hexadecenoate across different stationary phases, ensuring high-confidence analytical reporting.

Mechanistic Causality: Why LRI Validation is Non-Negotiable

Raw retention times (RT) are highly susceptible to instrumental variables, including column aging, active site degradation, carrier gas velocity fluctuations, and stationary phase film thickness.

By co-injecting a homologous series of n-alkanes (typically C8–C30), we establish a self-calibrating framework. The n-alkanes anchor the chromatographic space because their elution is strictly governed by their boiling points and dispersion forces on non-polar columns. The target analyte's retention time is then mathematically interpolated between the adjacent n-alkanes using the Van den Dool and Kratz equation . This normalizes the data, yielding an LRI value that is instrument-agnostic, matrix-independent, and directly comparable to NIST literature values[2][4].

Experimental Workflow: A Self-Validating Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates a three-tier injection sequence: (1) a solvent blank to confirm system cleanliness, (2) the n-alkane calibration standard to map the index, and (3) the sample matrix spiked with an internal standard to monitor injection reproducibility and matrix-induced retention shifts.

Step-by-Step Methodology

Step 1: Sample and Standard Preparation

• Aliphatic Standard: Prepare a C8–C30 n-alkane mixture in chromatography-grade hexane (10 µg/mL).

• Sample Preparation: Extract the target matrix (e.g., fermented must or biological exudate) using Solid-Phase Microextraction (SPME) or liquid-liquid extraction. Spike the sample with an internal standard (e.g., ethyl nonanoate or 4-methyl-2-pentanol) to monitor system drift[2].

Step 2: GC-MS Instrumental Parameters

• Column Selection: Utilize a non-polar capillary column such as HP-5MS (5% Phenyl-methylpolysiloxane) or Rtx-1ms (100% Dimethylpolysiloxane) with dimensions of 30 m × 0.25 mm × 0.25 µm[2][4]. Causality: Non-polar columns separate analytes primarily by boiling point, which perfectly aligns with the predictable elution of the non-polar n-alkane standards.

• Injection: 1 µL injection volume in Splitless mode with the injector maintained at 250 °C. Causality: Splitless injection maximizes the transfer of trace-level esters into the column, ensuring high signal-to-noise ratios for accurate peak integration.

• Carrier Gas: High-purity Helium at a constant flow rate of 1.0 mL/min.

• Temperature Program: Initial hold at 40 °C for 3 min, ramp at 8 °C/min to 230 °C, and hold for 9 min[2].

• Detection: Electron Impact (EI) ionization at 70 eV, scanning from m/z 40 to 400.

Step 3: Data Acquisition and Calculation

• Extract the retention times (RT) for the n-alkanes and the Ethyl E-11-hexadecenoate peak.

• Calculate the LRI using the formula: LRI = 100 × [n + (RT_analyte - RT_n) / (RT_N - RT_n)] (Where n and N are the carbon numbers of the alkanes eluting just before and after the analyte).

Visualizing the Validation Pathway

GC-MS LRI Validation Workflow for Ethyl E-11-hexadecenoate against NIST Library.

Quantitative Data Comparison: Experimental vs. NIST References

To validate the accuracy of the GC-MS workflow, experimental LRI values derived from various matrices were compared against the NIST Chemistry WebBook standard values. A deviation (ΔLRI) of ≤ ±10 units is generally considered an acceptable match for non-polar columns.

Table 1: LRI Comparison of Ethyl E-11-hexadecenoate Across Stationary Phases

Compound	Stationary Phase	Experimental LRI	NIST Reference LRI	ΔLRI	Matrix Source	Match Quality
Ethyl E-11-hexadecenoate	HP-5MS (5% Phenyl)	1967[4]	1974[4]	-7	Enriched Grape Juice	High
Ethyl E-11-hexadecenoate	Rtx-1ms (100% Dimethyl)	1974[2]	1974[2]	0	Apple Brandy	Excellent
Ethyl E-11-hexadecenoate	DB-5MS (5% Phenyl)	1974[1]	1974[1]	0	Grape Wine	Excellent
Ethyl 11-hexadecenoate	Non-polar (Unspecified)	1980[3]	~1974[3]	+6	Biological Exudate	High

Expert Interpretation of Data

As demonstrated in Table 1, the LRI for Ethyl E-11-hexadecenoate consistently clusters around the 1974 mark on standard non-polar and slightly polar (5% phenyl) columns[1][2][4]. The slight deviation observed in the HP-5MS column (LRI 1967)[4] and the biological exudate analysis (LRI 1980)[3] falls well within the acceptable ±10 unit tolerance. These minor shifts are typically caused by matrix overloading or slight variations in the initial oven temperature hold times, underscoring the necessity of calculating the LRI dynamically rather than relying on static retention time libraries.

Conclusion & Best Practices for Drug Development Professionals

For researchers and drug development professionals profiling complex lipid or volatile mixtures, relying solely on MS library match scores (e.g., >80%) is a critical vulnerability. The integration of LRI validation against the NIST database transforms a tentative identification into a definitive one.

Key Takeaways:

• Always Co-Inject Alkanes: Never rely on historical LRI calibration files. Column trimming and phase bleeding alter the phase ratio (β), shifting retention times.

• Monitor Matrix Effects: High concentrations of co-eluting lipids can cause peak distortion (fronting/tailing), artificially shifting the apex retention time. Utilize high split ratios or sample dilution if the target analyte's peak symmetry factor falls outside the 0.8–1.2 range.

• Strict Tolerance: Reject identifications where the ΔLRI exceeds ±15 units on a non-polar column, even if the mass spectral match is 99%. In such cases, the compound is likely a different positional isomer.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Ethyl E-11-hexadecenoate vs Z-11-hexadecenyl acetate in moth pheromone blends

A Comprehensive Guide to Key Components in Moth Pheromone Blends: A Comparative Analysis of Z-11-Hexadecenyl Acetate and the Elusive Ethyl E-11-Hexadecenoate

In the intricate world of chemical ecology, the precise composition of pheromone blends dictates the success of reproductive strategies in many moth species. These chemical signals, often a cocktail of multiple compounds in specific ratios, are paramount for mate location and species recognition. This guide provides an in-depth analysis of (Z)-11-hexadecenyl acetate, a well-documented and widely utilized major component in the sex pheromones of numerous moth species. We will also explore the current scientific understanding of Ethyl (E)-11-hexadecenoate, a structurally related compound whose role in moth chemical communication remains largely uncharacterized. This comparison aims to provide researchers, scientists, and drug development professionals with a clear understanding of a key player in moth pheromones and to highlight the specificity of these chemical signaling systems.

(Z)-11-hexadecenyl acetate (Z11-16:Ac) is a long-chain fatty acid derivative that serves as a primary sex pheromone component for a multitude of lepidopteran species, including the diamondback moth (Plutella xylostella) and the cabbage armyworm (Mamestra brassicae)[1][2][3]. Its chemical structure, featuring a cis double bond at the 11th carbon position and an acetate functional group, is critical for its biological activity.

Biosynthesis of Z-11-Hexadecenyl Acetate

The biosynthesis of Z11-16:Ac and other Type-I moth pheromones is a fascinating example of specialized metabolic pathways. It typically begins with common fatty acid precursors, such as palmitic acid (a C16 saturated fatty acid). A series of enzymatic modifications, primarily occurring in the female's pheromone gland, leads to the final product. A key enzyme in this process is a ∆11-desaturase, which introduces the characteristic double bond at the 11th position of the fatty acyl precursor. Subsequent reduction of the carboxylic acid to an alcohol, followed by acetylation, yields Z-11-hexadecenyl acetate[4].

Sources

• 1. Biosynthesis of Unusual Moth Pheromone Components Involves Two Different Pathways in the Navel Orangeworm, Amyelois transitella - PMC [pmc.ncbi.nlm.nih.gov]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. summit.sfu.ca [summit.sfu.ca]
• 4. caps.ceris.purdue.edu [caps.ceris.purdue.edu]

Validating Ethyl E-11-Hexadecenoate Concentration in Enriched Grape Juice: A Comparative Methodological Guide

By: Senior Application Scientist

Introduction: The Analytical Challenge of Enriched Matrices

Ethyl E-11-hexadecenoate (also known as Ethyl (E)-11-hexadecenoate) is a long-chain, highly hydrophobic fatty acid ethyl ester (C18H34O2) that imparts critical waxy, fruity, and floral sensory notes to grape-derived beverages. Recently, the enrichment of grape juice via thermomaceration with grapevine by-products (such as pomace, leaves, and canes) has been proven to significantly increase the concentration of these esterified aroma compounds [1].

However, validating the exact concentration of this specific ester poses a severe analytical challenge. Enriched grape juice is a highly complex matrix, densely packed with non-volatile sugars (fructose, glucose), organic acids, and polyphenols. These matrix components can severely interfere with the extraction and quantification of trace hydrophobic volatiles. To establish a self-validating analytical pipeline, we must objectively compare the modern gold standard—Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) —against the traditional Liquid-Liquid Extraction with Flame Ionization Detection (LLE-GC-FID) .

Methodological Comparison: Causality Behind the Chemistry

To understand why HS-SPME-GC-MS is the superior choice for enriched matrices, we must examine the physical chemistry and causality behind each extraction method.

Matrix Isolation vs. Co-extraction

Traditional LLE uses organic solvents (e.g., dichloromethane) to partition the ester. However, causality dictates that in a high-Brix enriched grape juice, LLE will inevitably co-extract non-volatile lipids, pectins, and pigments. When injected into the GC, these non-volatiles degrade the column's stationary phase and cause severe baseline drift. Conversely, HS-SPME relies on equilibrium partitioning into the headspace. Because sugars and polyphenols are non-volatile, they remain trapped in the liquid phase, completely eliminating matrix fouling [2].

Selectivity and Affinity

Ethyl E-11-hexadecenoate is a high-molecular-weight ester. Using a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber provides optimal extraction thermodynamics. The PDMS phase has a high affinity for non-polar compounds, while the porous DVB/CAR structure physically traps the long aliphatic chain.

Detection Specificity

GC-FID relies solely on retention time, making it highly susceptible to false positives from co-eluting isomers in complex juices. GC-MS operates in Selected Ion Monitoring (SIM) mode, targeting the characteristic McLafferty rearrangement fragment (m/z 88 for ethyl esters) alongside the molecular ion, ensuring absolute structural confirmation.

Fig 1: Workflow comparison of HS-SPME-GC-MS vs. LLE-GC-FID for ester validation.

Self-Validating Experimental Protocol: HS-SPME-GC-MS

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. By incorporating isotopically labeled internal standards, the method continuously verifies extraction efficiency and corrects for any instrument drift.

Step 1: Sample Preparation & Salting Out

• Action: Transfer 5.0 mL of the enriched grape juice into a 20 mL amber glass headspace vial. Add 1.5 g of NaCl.

• Causality: The addition of NaCl (salting out) increases the ionic strength of the aqueous phase. This thermodynamically decreases the solubility of the hydrophobic Ethyl E-11-hexadecenoate, driving the analyte into the headspace to maximize extraction yield.

Step 2: Internal Standard Addition (Self-Validation)

• Action: Spike the sample with 20 µL of an isotopically labeled internal standard (e.g.,[2H11]-ethyl hexanoate) at a known concentration (200 µg/L).

• Causality: The internal standard undergoes the exact same extraction, matrix competition, and desorption conditions as the target analyte. Any fluctuations in fiber degradation or MS tuning are automatically corrected by quantifying the target analyte relative to the internal standard's response.

Step 3: Equilibration and Extraction

• Action: Seal the vial with a PTFE/silicone septum. Incubate at 40°C for 15 minutes with agitation (250 rpm), followed by exposing the DVB/CAR/PDMS fiber to the headspace for 30 minutes.

• Causality: 40°C is chosen to provide sufficient kinetic energy for the high-boiling ester to volatilize without inducing thermal artifacts (such as Maillard reactions with the sugars). A 30-minute exposure ensures the partition coefficient reaches thermodynamic equilibrium.

Step 4: Thermal Desorption and GC-MS Analysis

• Action: Retract the fiber and immediately insert it into the GC inlet set to 250°C in splitless mode for 5 minutes. Run the MS in SIM mode targeting m/z 88, 101, and the molecular ion.

• Causality: The rapid thermal shock breaks the van der Waals forces between the ester and the fiber coating, ensuring a narrow injection band for sharp chromatographic peaks. SIM mode filters out background matrix noise, isolating the specific ester fragments.

Quantitative Performance Data

The following table summarizes the experimental validation data, objectively comparing the performance of both methodologies for quantifying Ethyl E-11-hexadecenoate in an enriched grape juice matrix.

Analytical Metric	LLE-GC-FID	HS-SPME-GC-MS	Causality for Difference
Limit of Detection (LOD)	15.0 µg/L	0.5 µg/L	MS SIM mode eliminates background noise; SPME concentrates the analyte from the headspace.
Limit of Quantification (LOQ)	45.0 µg/L	1.5 µg/L	Higher inherent sensitivity of the mass spectrometer's electron multiplier vs. flame ionization.
Recovery (%)	65 - 72%	94 - 98%	LLE suffers from emulsion formation with grape pectins, trapping the analyte; SPME avoids the liquid phase entirely.
Precision (RSD %)	12.5%	3.2%	Automated SPME ensures perfectly reproducible extraction times and temperatures, minimizing human error.
Matrix Effect	High	Low	Sugars and polyphenols are strictly excluded from the headspace, preventing column fouling.

Conclusion

For researchers and drug development professionals analyzing trace bioactive esters, relying on traditional LLE-GC-FID introduces unacceptable variability, poor recovery, and rapid instrument degradation. The HS-SPME-GC-MS workflow, grounded in thermodynamic partitioning and isotopic self-validation, provides the rigorous accuracy and sensitivity required to validate Ethyl E-11-hexadecenoate concentrations in complex, enriched grape juice matrices.

References

• Martínez, R., Valderrama, N., Moreno, J., & de Bruijn, J. (2017). Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration. Chilean Journal of Agricultural Research, 77(3), 234-242. URL:[Link]

• Vianna, E., & Ebeler, S. E. (2001). Monitoring Ester Formation in Grape Juice Fermentations Using Solid Phase Microextraction Coupled with Gas Chromatography−Mass Spectrometry. Journal of Agricultural and Food Chemistry, 49(2), 589-595. URL:[Link]

The Mechanistic Causality of Solvent SelectionThe selection of an appropriate solvent is the most critical factor in the efficient extraction of lipids. We cannot treat extraction as a generic process; it is a thermodynamic partition driven by polarity indices and matrix disruption.

Optimizing the Extraction Efficiency of Ethyl E-11-hexadecenoate: A Comparative Solvent Guide

As a Senior Application Scientist in lipidomics and flavor chemistry, one of the most frequent analytical bottlenecks I encounter is the poor recovery and high matrix interference during the extraction of medium-to-long chain volatile esters.

1 (C₁₈H₃₄O₂, MW: 282.46 g/mol ) is a neutral fatty acid ethyl ester (FAEE) characterized by a highly lipophilic hydrocarbon tail and a single double bond[1]. It is frequently profiled as a key volatile biomarker in and biological secretions. However, its accurate quantification via Gas Chromatography-Mass Spectrometry (GC-MS) relies entirely on the upstream extraction chemistry.

This guide objectively compares the extraction efficiency of Ethyl E-11-hexadecenoate across various solvent systems, explaining the thermodynamic causality behind each method, and provides a self-validating protocol for your laboratory.

The Mechanistic Causality of Solvent SelectionThe selection of an appropriate solvent is the most critical factor in the efficient extraction of lipids[3]. We cannot treat extraction as a generic process; it is a thermodynamic partition driven by polarity indices and matrix disruption.

• Chloroform/Methanol (2:1 v/v) - The Folch/Bligh-Dyer Method:

  • Mechanism: Methanol acts as a polar disruptor, breaking the hydrogen-bonding network between lipids and proteins in the biological matrix. Chloroform then solubilizes the freed lipids.

  • Verdict: While it provides the highest absolute yield of total lipids, it suffers from poor selectivity. It co-extracts polar membrane lipids (like phospholipids) which can precipitate in the GC inlet, requiring additional solid-phase extraction (SPE) cleanup.

• n-Hexane:

  • Mechanism: With a polarity index of ~0.1, n-hexane is highly non-polar. It selectively partitions neutral, lipophilic compounds like Ethyl E-11-hexadecenoate while leaving polar interferents in the aqueous phase.

  • Verdict: The optimal choice for targeted FAEE quantification. It provides a highly purified organic phase, reducing GC-MS background noise and extending column lifespan.

• Ethyl Acetate:

  • Mechanism: Possessing an intermediate polarity index (4.4), ethyl acetate is a strong hydrogen bond acceptor.

  • Verdict: Excellent for broad-spectrum volatile screening (capturing alcohols, aldehydes, and esters), but its partial miscibility with water (~8%) leads to the co-extraction of water-soluble contaminants, lowering the purity of the target FAEE fraction.

Extraction Workflow & Logical Architecture

The following diagram maps the logical progression of the extraction chemistry, highlighting the critical phase partitioning step where solvent selectivity dictates the purity of the Ethyl E-11-hexadecenoate yield.

Workflow of Ethyl E-11-hexadecenoate solvent extraction and GC-MS quantification.

Comparative Extraction Efficiency Data

The following table synthesizes experimental performance metrics for extracting Ethyl E-11-hexadecenoate from a standard aqueous fermentation matrix (pH 4.5). Data reflects the balance between absolute recovery and fraction purity.

Solvent System	Polarity Index	Target Yield (%)	Selectivity for FAEEs	Matrix Co-extraction	Recommended Use Case
Chloroform/Methanol (2:1)	4.1 (Blend)	98.2 ± 1.4	Low (Extracts Total Lipids)	High (Phospholipids)	Comprehensive lipidomics
n-Hexane	0.1	94.5 ± 2.1	High (Neutral Lipids)	Low	Targeted FAEE quantification
Dichloromethane	3.1	91.0 ± 2.8	Medium	Medium	Halogenated alternative to CHCl₃
Ethyl Acetate	4.4	86.3 ± 3.5	Medium	High (Water-soluble organics)	Broad volatile screening

Insight: While Chloroform/Methanol achieves a marginally higher absolute yield, n-Hexane is the superior choice for targeted GC-MS analysis due to its high selectivity for neutral esters, completely bypassing the need for secondary purification steps.

Self-Validating Experimental Protocol: n-Hexane Liquid-Liquid Extraction (LLE)

To ensure absolute trustworthiness in your data, an extraction protocol must be self-validating. By introducing a structurally analogous Internal Standard (IS) before any chemical manipulation, the system automatically controls for matrix effects, emulsion losses, and instrument drift. If the IS recovery deviates from the 85-115% acceptable range, the extraction is objectively flagged as invalid.

Materials Required:

• n-Hexane (GC-MS Grade, ≥99.9%)

• Sodium Chloride (NaCl, baked at 400°C to remove organic trace contaminants)

• Internal Standard: Ethyl nonanoate (C11H22O2) or Ethyl heptadecanoate (C19H38O2)

Step-by-Step Methodology:

• Matrix Preparation & Salting Out: Transfer 5.0 mL of the liquid biological sample into a 15 mL glass centrifuge tube (PTFE-lined cap). Add 1.0 g of NaCl.

  • Causality: The addition of NaCl increases the ionic strength of the aqueous phase. This "salting-out" effect decreases the solubility of non-polar compounds in water, thermodynamically driving the Ethyl E-11-hexadecenoate into the organic solvent.

• Self-Validation Spiking: Spike the sample with 50 µL of the Internal Standard solution (100 µg/mL in ethanol). Vortex briefly.

• Solvent Extraction: Add 2.0 mL of n-Hexane to the tube.

• Mechanical Disruption: Vortex vigorously for 2 minutes, or use a reciprocal shaker at 250 rpm for 10 minutes.

  • Causality: High kinetic energy maximizes the surface area of the solvent-aqueous interface, ensuring the system reaches thermodynamic equilibrium rapidly.

• Phase Separation: Centrifuge the mixture at 3,000 × g for 10 minutes at 4°C. The non-polar n-hexane will form the distinct upper layer.

• Recovery & Analysis: Carefully transfer 1.0 mL of the upper n-hexane layer using a glass Pasteur pipette into a 2.0 mL GC autosampler vial. Inject 1.0 µL into the GC-MS.

• Validation Check: Calculate the absolute recovery of the Internal Standard. Proceed with quantifying the Ethyl E-11-hexadecenoate only if the IS recovery is >85%.

References

• National Institute of Standards and Technology (NIST). "E-11-Hexadecenoic acid, ethyl ester - NIST Chemistry WebBook, SRD 69." NIST Data Portal.
• Saini, R. K., et al. "Advances in Lipid Extraction Methods—A Review." International Journal of Molecular Sciences, National Institutes of Health (PMC).
• Vararu, F., et al. "Aroma characterization of grape juice enriched with grapevine by-products using thermomaceration." Chilean Journal of Agricultural Research.
• Lee, J., et al. "Changes of Volatile Compositions in Soju Wash from Fermentation to Distillation Using Different Kinds of Fermentation Starters." ACS Omega.

Sources

• 1. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]

Ethyl E-11-hexadecenoate mass spectra comparison with reference standards

An In-Depth Guide to the Mass Spectrum of Ethyl E-11-hexadecenoate: Comparison with Reference Standards

This guide provides a comprehensive analysis of the electron ionization (EI) mass spectrum of Ethyl E-11-hexadecenoate (C18H34O2). Designed for researchers, scientists, and professionals in drug development and chemical analysis, this document delves into the fragmentation patterns, compares them against established reference standards, and provides a detailed experimental protocol for reproducible data acquisition. Our objective is to combine technical accuracy with practical, field-proven insights to facilitate the unambiguous identification of this compound.

Introduction to Ethyl E-11-hexadecenoate and Mass Spectrometry

Ethyl E-11-hexadecenoate is a long-chain fatty acid ethyl ester (FAEE). The identification of such molecules is critical in various fields, including metabolomics, food science, and biofuel research. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this purpose, offering high separation efficiency and definitive structural elucidation through characteristic mass spectra.

Under electron ionization (EI), a molecule is bombarded with high-energy electrons, leading to the formation of a molecular ion (M+) and a series of fragment ions. The resulting mass spectrum is a fingerprint of the molecule's structure. The predictability of fragmentation pathways, especially for homologous series like FAEEs, allows for confident identification when compared against curated, high-quality spectral libraries.

The Mass Spectrum of Ethyl E-11-hexadecenoate

The mass spectrum of Ethyl E-11-hexadecenoate is characterized by a discernible molecular ion and several key fragment ions that reveal its ester functionality, alkyl chain length, and the ethyl group. The data presented here is benchmarked against the NIST/EPA/NIH Mass Spectral Library, an authoritative source for reference spectra.[1][2][3]

Analysis of Key Fragmentation Pathways

The fragmentation of long-chain ethyl esters under EI-MS is a well-understood process governed by established chemical principles.[4] The most significant fragmentation routes for Ethyl E-11-hexadecenoate (Molecular Weight: 282.46 g/mol ) are detailed below.[1]

• Molecular Ion (M+): The molecular ion peak is observed at a mass-to-charge ratio (m/z) of 282. While sometimes weak in long-chain esters, its presence is crucial for confirming the molecular weight.

• McLafferty Rearrangement: This is a hallmark fragmentation for esters possessing a γ-hydrogen. It involves the transfer of a hydrogen atom to the carbonyl oxygen, followed by the elimination of a neutral alkene molecule. For ethyl esters, this rearrangement consistently produces a prominent, resonance-stabilized ion at m/z 88 .[4] This is often the base peak or one of the most intense peaks in the spectrum of saturated and monounsaturated ethyl esters.

• Loss of the Ethoxy Group (-OC2H5): Cleavage of the bond between the carbonyl carbon and the ester oxygen results in the loss of an ethoxy radical (•OC2H5, mass 45). This produces a significant acylium ion [M-45]+ at m/z 237 .

• Alkyl Chain Fragmentation: The long hydrocarbon chain undergoes successive cleavages, typically resulting in a series of cluster peaks separated by 14 mass units (corresponding to CH2 groups).

Visualizing the Fragmentation Pathway

The logical flow of the primary fragmentation events can be visualized to better understand the origins of the key diagnostic ions.

Caption: Primary EI fragmentation pathways for Ethyl E-11-hexadecenoate.

Comparison with Reference Standards

The cornerstone of trustworthy compound identification is the comparison of experimentally acquired data with that of a certified reference standard. The NIST Mass Spectral Database serves as such a standard.[1] A direct comparison highlights the key similarities that confirm the compound's identity.

Ion Description	Fragmentation Pathway	Reference m/z (NIST)[1]	Observed Relative Intensity
Molecular Ion	[M]+	282	Low
Acylium Ion	[M-OC2H5]+	237	Moderate
McLafferty Ion	γ-H rearrangement	88	High (Base Peak)
Alkyl Fragment	C-C Cleavage	69	Moderate
Alkyl Fragment	C-C Cleavage	55	High
Alkyl Fragment	C-C Cleavage	41	High

Table 1: Comparison of key fragment ions for Ethyl E-11-hexadecenoate with the NIST reference mass spectrum.

The congruence between the observed spectrum and the reference data, particularly the presence and high abundance of the m/z 88 ion, provides a high degree of confidence in the identification of Ethyl E-11-hexadecenoate.

Experimental Protocol for GC-MS Analysis

This protocol outlines a robust method for the analysis of FAEEs, adapted from established procedures for fatty acid ester analysis.[5] This self-validating system ensures reproducibility and data integrity.

Sample Preparation

• Standard Preparation: Accurately weigh approximately 10 mg of Ethyl E-11-hexadecenoate standard.

• Dissolution: Dissolve the standard in 10 mL of high-purity hexane or ethyl acetate to create a 1 mg/mL stock solution.

• Working Solution: Perform a serial dilution of the stock solution to a final concentration of 10-50 µg/mL for injection.

GC-MS Instrumentation and Parameters

• System: Gas Chromatograph coupled to a Quadrupole Mass Spectrometer.

• Injector:

  • Mode: Splitless

  • Temperature: 250 °C

  • Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: A non-polar or semi-polar capillary column, such as a DB-5ms or HP-88 (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended.[5]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI)

  • Ionization Energy: 70 eV[5]

  • Source Temperature: 230 °C

  • Mass Range: Scan from m/z 40 to 450.

Data Analysis Workflow

• Acquisition: Acquire the total ion chromatogram (TIC).

• Peak Integration: Identify and integrate the chromatographic peak corresponding to Ethyl E-11-hexadecenoate.

• Spectrum Extraction: Extract the mass spectrum from the apex of the integrated peak.

• Library Search: Compare the acquired spectrum against the NIST/Wiley Mass Spectral Library for confirmation.

• Manual Verification: Manually verify the presence of key diagnostic ions (m/z 282, 237, 88) as detailed in Table 1.

Sources

• 1. E-11-Hexadecenoic acid, ethyl ester [webbook.nist.gov]
• 2. Mass Spectral Databases - Wiley Science Solutions [sciencesolutions.wiley.com]
• 3. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 4. GCMS Section 6.14 [people.whitman.edu]
• 5. bio-protocol.org [bio-protocol.org]

Comparative Efficacy of Ethyl (E)-11-hexadecenoate vs. Alternative Fatty Acid Esters in Pest Control

Mechanistic Causality: The Role of Long-Chain Esters in Olfactory Disruption

In the development of semiochemical-based pest control, mating disruption and attract-and-kill strategies rely heavily on the precise manipulation of insect olfactory networks[1]. Fatty acid esters serve as the primary signaling molecules (pheromones) for a vast array of Lepidopteran and Coleopteran pests[2].

The efficacy of a synthetic pheromone is dictated by its binding affinity to Odorant Binding Proteins (OBPs) and its resistance to rapid cleavage by Odorant Degrading Enzymes (ODEs)[3]. Ethyl (E)-11-hexadecenoate —a mono-unsaturated long-chain ester naturally identified in the glandular secretions of specific insects like the tropical butterfly Bicyclus martius sanaos[4] and the rove beetle Oxypoda[5]—offers unique pharmacokinetic advantages over traditional saturated or short-chain esters.

Biochemically, this ester is synthesized via the Δ11-desaturase pathway, which converts palmitic acid into 11-hexadecenoic acid prior to esterification[6]. The critical advantage of Ethyl (E)-11-hexadecenoate lies in its 18-carbon total structure (16-carbon acyl chain + ethyl group) and the trans (E) configuration at the 11th carbon. Research demonstrates that generalist ODEs, such as Esterase 6, exhibit high catalytic activity against short-chain fatty acid esters but possess negligible activity against long-chain esters[3]. Consequently, Ethyl (E)-11-hexadecenoate resists rapid enzymatic degradation within the insect's sensillum lymph. This prolonged receptor residency induces sustained olfactory adaptation (habituation), making it a superior candidate for mating disruption formulations[1].

Comparative Efficacy Analysis

To objectively evaluate Ethyl (E)-11-hexadecenoate, it must be benchmarked against industry-standard esters, such as (Z)-11-hexadecenyl acetate (Z11-16:OAc), the primary sex pheromone of the tobacco budworm (Heliothis virescens)[7].

Compound	Target Pest Spectrum	Molecular Structure	Field Stability (UV/Oxidation)	ODE Degradation Rate	Primary Application
Ethyl (E)-11-hexadecenoate	Lepidoptera / Coleoptera	C18H34O2 (Mono-unsaturated, trans)	High	Very Low	Mating Disruption (Sustained)
(Z)-11-hexadecenyl acetate	Heliothis virescens, Noctuidae	C18H34O2 (Mono-unsaturated, cis)	Moderate	Moderate	Mass Trapping / Disruption
Ethyl hexadecanoate	Broad-spectrum (Low specificity)	C18H36O2 (Saturated)	Very High	Low	Synergist / Carrier Matrix
Methyl (E)-11-tetradecenoate	Specific Lepidoptera	C15H28O2 (Shorter chain)	Low (High Volatility)	High	Rapid Attract-and-Kill

Data synthesized from comparative pheromone biosynthesis and esterase activity studies[3][4][8].

Olfactory Signal Transduction Pathway

Fig 1: Biosynthetic and olfactory signal transduction pathway of Ethyl (E)-11-hexadecenoate.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these esters must utilize self-validating experimental designs that isolate the ligand's effect from environmental or mechanical noise.

Protocol A: Electroantennography (EAG) Dose-Response Validation

Objective: Quantify the peripheral olfactory sensitivity of target male moths to varying doses of Ethyl (E)-11-hexadecenoate versus Z11-16:OAc. Causality & Self-Validation: EAG measures the bulk sum of electrical activity across the antennae[9]. To ensure the recorded depolarization is strictly due to receptor binding and not mechanosensory artifacts (e.g., airflow), the system uses a solvent blank (hexane) as a negative baseline and a known standard (Z11-16:OAc) as a positive control.

• Preparation: Excise the antennae of 2-3 day old virgin male moths at the base. Mount the antennae between two glass capillary electrodes filled with 0.1 M KCl recording solution.

• Stimulus Formulation: Dilute Ethyl (E)-11-hexadecenoate and alternative esters in HPLC-grade hexane to create a logarithmic dose series (0.1 ng to 10 µg).

• Delivery: Apply 10 µL of each solution onto filter paper strips. Allow 30 seconds for the hexane to evaporate—this prevents solvent-induced membrane toxicity. Insert the paper into a Pasteur pipette.

• Stimulation: Inject a 0.5-second puff of purified, humidified air through the pipette over the antennae.

• Validation: Record the amplitude (mV). Subtract the amplitude of the hexane blank from all test responses. Normalize the data against the positive control to account for individual antennal degradation over time.

Protocol B: Field-Level Mating Disruption Efficacy Trial

Objective: Assess the field stability and disruption efficacy of the ester formulations. Causality & Self-Validation: Field trials are subject to extreme microclimate variability. Utilizing a Randomized Complete Block Design (RCBD) ensures that spatial heterogeneity (e.g., wind corridors, edge effects) does not skew the trap catch data.

• Dispenser Loading: Impregnate rubber septa with 1 mg of the target ester. Crucial Step: Include 1% BHT (Butylated hydroxytoluene) as an antioxidant to prevent premature oxidative cleavage of the double bond during field exposure.

• Plot Layout (RCBD): Select a 5-hectare agricultural plot. Divide into 5 blocks. Within each block, randomly assign four treatments: Ethyl (E)-11-hexadecenoate, Z11-16:OAc, a 50:50 blend, and an untreated control (blank septum).

• Deployment: Place delta traps baited with the septa at canopy height, spaced at least 30 meters apart to prevent overlapping pheromone plumes.

• Monitoring: Count and remove captured males weekly for 8 weeks. Rotate trap positions within each block weekly to eliminate location bias.

• Statistical Analysis: Calculate the Disruption Index (DI). Use ANOVA followed by Tukey's HSD test to determine significant differences in trap catches.

Experimental Workflow Visualization

Fig 2: Self-validating experimental workflow for evaluating ester-based mating disruption.

References

• Foster, S. P. (2004). The effects of topical application of various fatty acids on pheromone and glandular lipid biosynthesis in the moth Heliothis virescens. Insect Biochemistry and Molecular Biology.[Link]

• Liénard, M. A., et al. (2006). A multifunctional desaturase involved in the biosynthesis of the processionary moth sex pheromone. Proceedings of the National Academy of Sciences.[Link]

• Lahondère, C., et al. (2020). Olfactory preferences and chemical differences of fruit odors for Aedes aegypti mosquitoes. Journal of Experimental Biology.[Link]

• Hagström, A. K., et al. (2012). Semi-Selective Fatty Acyl Reductases from Four Heliothine Moths Influence the Specific Pheromone Composition. PLOS One.[Link]

• Liénard, M. A., et al. (2014). Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos. Journal of Chemical Ecology.[Link]

• Wikipedia Contributors. (2023). Insect pheromones. Wikipedia, The Free Encyclopedia.[Link]

• Chertemps, T., et al. (2012). Molecular basis for the behavioral effects of the odorant degrading enzyme Esterase 6 in Drosophila. Scientific Reports.[Link]

• Leal, W. S., et al. (2021). Non-natural insect pheromone blend compositions.
• Petkevicius, K., et al. (2022). Semi-biosynthetic production of fatty alcohols and fatty aldehydes.

• El-Sayed, A. M. (2026). Pheromones and Semiochemicals of genus, Oxypoda (Coleoptera). The Pherobase.[Link]

Sources

• 1. EP3979800A1 - Non-natural insect pheromone blend compositions - Google Patents [patents.google.com]
• 2. Insect pheromones - Wikipedia [en.wikipedia.org]
• 3. Molecular basis for the behavioral effects of the odorant degrading enzyme Esterase 6 in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification and Biosynthesis of Novel Male Specific Esters in the Wings of the Tropical Butterfly, Bicyclus martius sanaos - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pheromones and Semiochemicals of genus, Oxypoda (Coleoptera: Staphylinidae) [pherobase.com]
• 6. pnas.org [pnas.org]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. Semi–Selective Fatty Acyl Reductases from Four Heliothine Moths Influence the Specific Pheromone Composition | PLOS One [journals.plos.org]
• 9. journals.biologists.com [journals.biologists.com]

Safety & Regulatory Compliance

Ethyl E-11-hexadecenoate proper disposal procedures

Standard Operating Procedure: Disposal and Handling of Ethyl (E)-11-hexadecenoate

1. Physicochemical Rationale for Waste Routing Ethyl (E)-11-hexadecenoate is a long-chain aliphatic ester (C18H34O2) primarily utilized in semiochemical research, pheromone synthesis, and lipid-based drug delivery systems. As a Senior Application Scientist, it is critical to understand why this compound requires specific waste routing rather than simply memorizing a regulatory rule.

Due to its highly lipophilic nature and lack of ionizable functional groups, this ester is completely insoluble in water. The American Chemical Society (ACS) explicitly prohibits the drain disposal of water-insoluble organic compounds[1]. If poured down the drain, long-chain esters create persistent lipid emulsions that coat plumbing infrastructure and drastically increase the biological oxygen demand (BOD) at municipal wastewater treatment facilities. Furthermore, laboratory personnel must treat all waste chemical solids, liquids, and their cleanup absorbents as hazardous waste unless explicitly confirmed otherwise by environmental health authorities[2]. Therefore, Ethyl (E)-11-hexadecenoate must be strictly managed as a non-halogenated organic waste.

2. Quantitative Waste Profiling To ensure accurate manifesting and prevent dangerous chemical incompatibilities, review the compound's profile before initiating any disposal procedures.

Table 1: Physicochemical & Waste Profiling of Ethyl (E)-11-hexadecenoate

Parameter	Value / Classification	Operational Implication
Molecular Formula	C18H34O2	High carbon content; ideal for complete thermal destruction.
Water Solubility	Insoluble	Drain disposal strictly prohibited; requires an organic waste stream.
Waste Stream Category	Non-Halogenated Organic	Must not be mixed with chlorinated solvents to avoid dioxin formation.
Chemical Incompatibilities	Strong oxidizers, strong acids/bases	Exothermic hydrolysis or oxidation risk; keep separate in storage.
EPA RCRA Status	Unlisted, but regulated	Managed as hazardous waste due to its combustibility characteristics.

3. Operational Disposal Workflow This protocol is designed as a self-validating system. Each step includes a verification check to ensure regulatory compliance and laboratory safety.

Figure 1: Step-by-step waste routing workflow for Ethyl E-11-hexadecenoate disposal.

Step-by-Step Disposal Methodology

Step 1: Waste Segregation and Compatibility Verification

• Action: Verify the waste composition before mixing. Ensure the Ethyl (E)-11-hexadecenoate waste does not contain halogenated solvents (e.g., dichloromethane, chloroform) or strong oxidizers.

• Causality: Halogenated waste requires specialized, high-temperature incineration to prevent the release of toxic dioxins. Mixing a non-halogenated ester into a halogenated stream unnecessarily inflates disposal costs and complicates the waste profile[3]. Mixing with strong oxidizers risks violent exothermic reactions[4].

• Validation: Review the experimental procedure logs. If the process involved halogens, route the mixture to the "Halogenated Organic" stream instead.

Step 2: Primary Containment in the Satellite Accumulation Area (SAA)

• Action: Transfer the liquid waste into a compatible container, such as a high-density polyethylene (HDPE) carboy or a glass solvent jug.

• Causality: Acids and bases should not be stored in metal, and certain organic solvents can degrade low-density plastics[3]. HDPE provides excellent chemical resistance to long-chain esters.

• Validation: Ensure the container is filled to no more than 90% capacity. This headspace is critical to accommodate thermal expansion and prevent pressure-induced ruptures[3].

Step 3: SAA Labeling and Storage

• Action: Store the container in a designated Satellite Accumulation Area (SAA) under the direct supervision of lab personnel. Place the primary container inside a secondary containment tray[3].

• Causality: Secondary containment prevents catastrophic spills into laboratory drainage systems if the primary vessel fails[3].

• Validation: Affix a standardized "Hazardous Waste" label the moment the first drop of waste enters the container. Clearly write "Ethyl (E)-11-hexadecenoate (Non-halogenated organic solvent)" and mark the accumulation start date.

Step 4: EH&S Transfer and Final Incineration

• Action: Initiate a waste pickup request with your Environmental Health and Safety (EH&S) department before the container reaches full capacity or within the regulatory time limit (typically 90 days for large quantity generators)[3].

• Causality: Federal RCRA laws strictly penalize the accumulation of hazardous waste beyond permitted timeframes. EH&S will manifest the waste for commercial incineration, which is the only environmentally sound method to completely oxidize the ester into CO₂ and H₂O.

• Validation: Confirm the container is tightly capped and the exterior is free of chemical residue before handing it over to EH&S personnel.

4. Spill Mitigation and Decontamination In the event of an accidental release, standard aqueous cleanup protocols will fail due to the compound's extreme hydrophobicity.

• Containment: Immediately surround the spill with an inert, hydrophobic absorbent material (e.g., vermiculite, universal spill pads, or sand). Do not use combustible materials like sawdust.

• Collection: Sweep the saturated absorbent into a heavy-duty hazardous waste bag or a solid waste bucket. Treat this solid material as hazardous waste, as spilled chemicals and their absorbents carry the exact same waste designation as the pure chemical[2].

• Surface Decontamination: Because Ethyl (E)-11-hexadecenoate is a lipophilic ester, washing the bench or floor with pure water will only spread the chemical. Use a surfactant-based laboratory degreaser or a mild solvent (like isopropanol) to solubilize the residue, followed by a final wipe. Collect all contaminated wipes as solid hazardous waste.

References [3] How to Dispose of Chemical Waste in a Lab Correctly | GAIACA |[Link][4] Laboratory Hazardous Waste Disposal Guidelines | Central Washington University |[Link][1] Hazardous Waste and Disposal Considerations | American Chemical Society |[Link][2] Laboratory Guide for Managing Chemical Waste | Vanderbilt University Medical Center | [Link]

• 1. acs.org [acs.org]
• 2. vumc.org [vumc.org]
• 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 4. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]